Phenolsulfonephthalein sodium

• CAS: 1007195-14-3

Core Science & Biosynthesis

Phenolsulfonephthalein Sodium Salt: A Comprehensive Technical Guide on Structure, Properties, and Applications

Executive Summary

Phenolsulfonephthalein sodium salt, universally recognized as Phenol Red sodium salt, is a highly water-soluble anionic fluorescent dye. It serves as a foundational reagent in cell biology, functioning as the primary colorimetric pH indicator in mammalian and insect cell culture media. This technical whitepaper synthesizes the physicochemical properties, mechanistic behavior, and validated application protocols of the compound, providing actionable insights for researchers and drug development professionals.

Physicochemical Properties & Molecular Structure

Phenol red sodium salt (CAS: 34487-61-1) is the sodium derivative of phenolsulfonephthalein[1]. The conversion of the free acid to the sodium salt involves the deprotonation of the sulfonic acid group, yielding a compound with vastly superior aqueous solubility.

Expertise & Causality Insight : Why use the sodium salt over the free acid? The free acid form of phenol red is only slightly soluble in water (~3 mg/mL) and requires the addition of alkaline hydroxides or ethanol to achieve complete dissolution[2]. In contrast, the sodium salt dissolves readily in water up to 25 mg/mL. Utilizing the sodium salt prevents the introduction of cytotoxic solvents or unwanted pH spikes when formulating delicate, precisely balanced cell culture media.

Table 1: Key Physicochemical Properties

Property	Value
Chemical Name	Sodium 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenolate[1]
CAS Number	34487-61-1[1]
Molecular Formula	C19H13NaO5S[1]
Molecular Weight	376.36 g/mol
pKa	7.92[2]
Aqueous Solubility	~25 mg/mL (Sodium Salt) vs. 3 mg/mL (Free Acid)[2]
Extinction Coefficient (ε)	31.62 mM⁻¹cm⁻¹ (at 423 nm in 0.1 M phosphate buffer)

Mechanistic Insights: pH Indication & Colorimetric Transitions

Phenol red operates as a highly sensitive pH indicator through the reversible protonation and deprotonation of its phenolic hydroxyl groups. At a pH of 6.4 or below, the molecule exists in a protonated (zwitterionic) state, reflecting a distinct yellow color[2]. As the pH shifts through the physiological range (7.0–7.6), partial deprotonation occurs, transitioning the solution to an orange or pink hue[3]. In basic environments (pH ≥ 8.2), complete deprotonation yields a deep red or magenta color[2].

Fig 1: pH-dependent structural and colorimetric transitions of Phenol Red.

Table 2: pH-Dependent Optical Transitions

pH Range	Protonation State	Observed Color
< 6.4	Protonated / Zwitterionic	Yellow[2]
7.0 – 7.6	Partially Deprotonated	Orange / Pink[3]
≥ 8.2	Fully Deprotonated	Red / Dark Red[2]

Estrogenic Activity & Experimental Confounders (E-E-A-T Focus)

A critical consideration for drug development professionals working in oncology or endocrinology is the estrogenic potential of phenol red. Historically, phenol red was observed to act as a weak estrogen, capable of binding to the estrogen receptor (ER) of MCF-7 human breast cancer cells and artificially stimulating cell proliferation[2].

Self-Validating System & Causality : Rigorous analytical studies demonstrated that the phenolsulfonephthalein molecule itself is not the primary culprit. The estrogenic activity is predominantly driven by lipophilic impurities generated during the commercial synthesis of the dye[2].

Protocol Standard : By utilizing the sodium salt formulation, manufacturers can employ extraction processes that remove 95–99% of these lipophilic impurities, drastically reducing the estrogen-like artifact[2]. However, for highly sensitive estrogen-responsive assays, researchers are strictly advised to use "Phenol Red-Free" media to establish an absolute baseline[3].

Detailed Experimental Protocols

Protocol A: Preparation of 10 g/L (1000x) Phenol Red Sodium Salt Stock Solution

Standard cell culture media (e.g., DMEM, MEM) typically utilize phenol red at a final concentration of approximately 11 mg/L[2]. A 10 g/L stock provides a convenient 1000x concentrate.

• Weighing : Weigh exactly 1.0 g of Phenol Red Sodium Salt (CAS: 34487-61-1)[1].

• Dissolution : Add the powder to 80 mL of cell-culture grade, endotoxin-free distilled water (ddH2O).

• Agitation : Agitate using a magnetic stirrer until completely dissolved. The high aqueous solubility of the sodium salt (25 mg/mL) ensures rapid dissolution without the need for pH adjustment.

• Volume Adjustment : Adjust the final volume to 100 mL using ddH2O.

• Sterilization : Sterilize the solution by passing it through a 0.22 µm PES (polyethersulfone) syringe filter inside a laminar flow hood.

• Storage : Store the 1000x stock solution at room temperature, protected from direct light.

Protocol B: Horseradish Peroxidase-Phenol Red (HRP-PR) Assay for H₂O₂ Detection

Macrophages and other immune cells produce hydrogen peroxide (H₂O₂) as a reactive oxygen species. Phenol red undergoes a peroxidase-catalyzed oxidation in the presence of H₂O₂, forming a compound that exhibits strong absorbance at 600-610 nm under alkaline conditions.

Fig 2: Step-by-step workflow of the HRP-PR Assay for H₂O₂ detection.

• Reagent Preparation : Prepare an assay solution containing 0.5 mM Phenol Red Sodium Salt and 2 Units/100 µL of Horseradish Peroxidase (HRP) in a physiological buffer (pH 7.0).

• Cell Incubation : Add 100 µL of the assay solution to the supernatants of cultured cells in a multiwell plate.

• Reaction Phase : Incubate the plate at 37°C to allow cellular H₂O₂ to oxidize the phenol red.

• Termination and Alkalization : Stop the reaction by adding 10 µL of 1 N NaOH to each well. Causality: This abruptly halts HRP enzymatic activity and shifts the oxidized dye to its highly absorptive basic state.

• Quantification : Read the absorbance of the oxidized phenol red at 600-610 nm using a microplate spectrophotometer.

• Data Analysis : Calculate the H₂O₂ concentration by comparing the absorbance values against a standard curve generated using known concentrations of H₂O₂.

References

• Title : Phenol Red sodium salt | C19H13NaO5S | CID 23686673 Source : PubChem - NIH URL :[Link]

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Mechanistic Dynamics of Phenolsulfonephthalein Sodium in pH Indication: A Technical Whitepaper

Executive Summary

Phenolsulfonephthalein, widely recognized in the scientific community as Phenol Red, is a sulfonphthalein dye that serves as a cornerstone pH indicator in bioprocessing, cell biology, and diagnostic assays[1][2]. This whitepaper provides an in-depth mechanistic analysis of its pH-dependent structural transitions, outlines its quantitative physicochemical properties, and details self-validating protocols for its application and characterization in laboratory settings.

Molecular Mechanism of Action: The Causality of Colorimetric Shift

The utility of phenol red as a pH indicator is fundamentally governed by its molecular configuration, which undergoes reversible protonation and deprotonation in response to environmental hydrogen ion (H⁺) concentrations[1][3].

Structural Chemistry and Conjugation

Phenol red (C₁₉H₁₄O₅S) features a phenol group attached to a phthalic anhydride ring system, with a sulfonic acid moiety that imparts aqueous solubility[1][4]. The observed color change is not merely a chemical reaction but a profound alteration in the molecule's electronic structure and pi-electron conjugation[1][3].

• Acidic Conditions (pH < 6.8): In an acidic environment, the phenolic oxygen is protonated, yielding the acidic form (HPS⁻)[3][4]. This protonated state possesses a less extensive conjugated pi-system. Consequently, the energy gap for electronic transitions is larger, causing the molecule to absorb higher-energy, shorter-wavelength light (λmax ≈ 443 nm)[2][3]. The unabsorbed, reflected light appears yellow [1][3].

• Physiological to Basic Conditions (pH 6.8 – 8.2): As the pH traverses the physiological range, the molecule loses a proton, transitioning to its deprotonated, basic form (PS²⁻)[3][4]. This deprotonation extends the conjugated pi-system across the molecule. The expanded conjugation lowers the energy required for electronic transitions, shifting the absorption maximum to a longer wavelength (λmax ≈ 570 nm)[2][3]. The resulting reflected light appears red [1][3].

• Extreme pH Extremes: In highly acidic environments (pH < 1.2), the ketone group accepts an additional proton, forming a zwitterion (H₂⁺PS⁻) that appears orange-red[3][4]. Conversely, in highly alkaline conditions (pH > 8.2), a secondary deprotonation can occur, shifting the color to a deep fuchsia or pink[1][3].

Caption: Logical relationship of pH-dependent structural transitions in Phenol Red.

Quantitative Physicochemical Data

To facilitate precise experimental design, the core physicochemical parameters of phenol red are consolidated below[2][3][4][5].

Parameter	Value	Clinical / Laboratory Significance
Chemical Formula	C₁₉H₁₄O₅S	Determines molecular weight for molarity calculations.
Molar Mass	354.38 g/mol	Essential for standardizing media supplementation.
pKa₁	~1.2	Relevant primarily in extreme acidic gastric or industrial assays.
pKa₂	7.7 - 8.00 (at 20-25°C)	Dictates the inflection point of the physiological color shift.
Transition Range	pH 6.8 (Yellow) to 8.2 (Red)	Ideal for monitoring mammalian cell cultures (pH ~7.4).
λmax (Acidic)	~443 nm	Used for spectrophotometric quantification of the HPS⁻ form.
λmax (Basic)	~560 - 570 nm	Used for spectrophotometric quantification of the PS²⁻ form.

Applications and Biochemical Caveats in Cell Culture

Phenol red is typically supplemented in mammalian cell culture media at concentrations of 5 to 15 mg/L[2][6].

Causality of Metabolic Monitoring

Mammalian cells thrive at a near-neutral pH (7.35 - 7.45)[2][6]. As cells proliferate, they metabolize carbon sources (e.g., glucose) and excrete acidic byproducts such as lactic acid and carbon dioxide[7]. The accumulation of these metabolites increases the H⁺ concentration in the media, driving the equilibrium of phenol red from the red deprotonated state (PS²⁻) to the yellow protonated state (HPS⁻)[3][7]. This provides researchers with a rapid, visual self-validating cue: a shift to yellow indicates accelerated cell growth, nutrient depletion, or bacterial contamination, whereas a shift to purple indicates deleterious alkalinization[7].

Critical Caveats for Drug Development

While visually convenient, phenol red is not biochemically inert.

• Estrogenic Mimicry: Phenol red exhibits structural homology to non-steroidal estrogens, conferring weak estrogenic activity[4][5][7]. In endocrine research or studies utilizing estrogen-receptor-positive cell lines (e.g., MCF-7), phenol red can artificially stimulate receptor activity, skewing experimental outcomes[7].

• Redox Interference: Phenol red can participate in redox reactions. In the presence of specific enzymes like myeloperoxidase (MPO)—abundant in certain leukemia models—phenol red undergoes oxidative halogenation[8][9]. This reaction not only depletes cellular antioxidants (e.g., reduced glutathione) but also generates reactive oxygen species (ROS), artificially elevating cellular oxidative stress markers[8]. For highly sensitive redox or proliferation assays, researchers must utilize phenol red-free (prf) media to ensure data integrity[7][8].

Self-Validating Experimental Protocols

Protocol A: Spectrophotometric Determination of Phenol Red pKa

This protocol establishes a self-validating system to determine the pKa of phenol red by leveraging the Henderson-Hasselbalch equation. By measuring absorbance at the λmax of both the acidic and basic forms across a controlled pH gradient, the isosbestic point is confirmed, validating that only two absorbing species are in equilibrium[3][10].

Methodology:

• Buffer Preparation: Prepare a series of 0.1 M phosphate buffer solutions ranging from pH 6.0 to 9.0 in precise 0.5 pH unit increments[3]. Verify each buffer using a calibrated pH meter.

• Indicator Spiking: Add a constant concentration of phenol red stock solution (e.g., 40 μM final concentration) to each buffer[2]. Ensure the final volume is identical across all samples to maintain a constant total indicator concentration.

• Spectrophotometric Analysis: Blank the spectrophotometer with the corresponding pure buffer. Measure the absorbance of each spiked solution at both 443 nm (λmax of HPS⁻) and 570 nm (λmax of PS²⁻)[2][3].

• Data Synthesis: Plot the absorbance values at 570 nm against the pH of the solutions. The resulting data will form a sigmoidal curve.

• pKa Calculation: Identify the inflection point of the sigmoidal curve, which corresponds to the pH where the concentrations of the protonated and deprotonated forms are equal ([HPS⁻] =[PS²⁻]). According to the Henderson-Hasselbalch equation ( pH=pKa+log([A−]/[HA]) ), the pH at this inflection point is exactly equal to the pKa of the indicator[10].

Caption: Step-by-step workflow for spectrophotometric determination of Phenol Red pKa.

Protocol B: Aseptic Supplementation of Cell Culture Media

To utilize phenol red as a metabolic indicator without introducing contamination, strict aseptic techniques must be employed[11].

Methodology:

• Preparation: Inside a certified Class II biosafety cabinet, obtain a sterile 0.5% (5 mg/mL) phenol red sodium salt solution.

• Dilution: Dilute the stock solution 1:1000 into the complete cell-specific media (e.g., add 0.5 mL of phenol red stock per 500 mL of media) to achieve a final physiological concentration of ~5-15 mg/L[2][11].

• Homogenization: Tightly cap the media vessel and gently swirl to ensure a homogeneous distribution of the dye. Crucial Causality: Do not shake forcefully, as this introduces foaming which can denature protein supplements (like FBS) present in the media[11].

• Storage: Label the vessel with the date and concentration. Store the supplemented media in the dark at 2°C to 8°C, as prolonged light exposure can degrade the dye and trigger unwanted redox reactions[8][11].

References

• Benchchem.
• Patsnap Synapse. "What is the mechanism of Phenolsulfonphthalein?
• Wikipedia. "Phenol red." Wikipedia.
• Agilent Technologies. "Using Phenol Red to Assess pH in Tissue Culture Media." Agilent.
• ChemEurope. "Phenol red." ChemEurope.
• PromoCell. "Impact of phenol red in cell culture and solutions." PromoCell.
• ATCC. "Phenol Red - PCS-999-001.
• Alfa Chemistry.
• Defined Bioscience. "The Impact of Phenol Red in Cell Culture and the Advantages of HiDef." Defined Bioscience.
• PubChem. "Phenol Red | C19H14O5S | CID 4766.
• Selleckchem. "Phenol Red | Dyes chemical | CAS 143-74-8." Selleck.

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Phenolsulfonephthalein: Mechanistic Insights into the Aqueous Solubility of Free Acid vs. Sodium Salt Forms

Executive Summary

In biomanufacturing, diagnostic formulation, and cell culture optimization, the selection of raw materials is never a trivial matter. Phenolsulfonephthalein, universally known as phenol red, is a ubiquitous pH indicator relied upon for real-time environmental monitoring. However, the choice between its free acid and sodium salt forms dictates the thermodynamic efficiency of solvation, the osmolality of the final medium, and the reproducibility of the assay. As a Senior Application Scientist, I have designed this technical guide to dissect the chemical causality behind these solubility differences and provide field-proven, self-validating protocols for their application.

The Thermodynamic Causality of Solvation

The stark contrast in aqueous solubility between the free acid and sodium salt forms of phenol red is governed by the thermodynamic interplay between crystal lattice energy and hydration energy.

• The Free Acid ( C19​H14​O5​S ) : In its neutral or zwitterionic state, the solid crystal is stabilized by extensive intermolecular hydrogen bonding and π−π stacking between its aromatic rings. When introduced to water, the hydration energy provided by neutral water dipoles is insufficient to overcome this robust lattice energy. Consequently, its aqueous solubility is restricted to a mere 1[1].

• The Sodium Salt ( C19​H13​O5​SNa ) : This form is pre-deprotonated. The presence of the sodium cation and the negatively charged sulfonate/phenolate moiety fundamentally transforms the thermodynamic landscape. Strong ion-dipole interactions with water molecules yield a highly exothermic hydration energy that rapidly dismantles the crystal lattice, boosting aqueous solubility to approximately2[2].

Thermodynamic pathways dictating phenol red solubility.

Quantitative Solubility Profiles

To facilitate rapid decision-making in formulation workflows, the physicochemical properties of both forms are summarized below.

Property	Phenol Red (Free Acid)	Phenol Red (Sodium Salt)
Chemical Formula	C19​H14​O5​S	C19​H13​O5​SNa
Molecular Weight	354.38 g/mol	376.36 g/mol
Aqueous Solubility	1[1] (Poor)	2[2] (High)
Ethanol Solubility	1[1]	3[3]
Primary Application	Base synthesis, non-aqueous assays	Cell culture media, IV diagnostics
Preparation Requirement	Requires NaOH titration to dissolve	Direct, spontaneous dissolution

Practical Implications in Biomanufacturing

Phenol red is critical for visually monitoring pH shifts in cell culture, transitioning from red at physiological pH (7.0–7.4) to yellow under acidic conditions (pH < 6.8) driven by cellular metabolism[4].

When formulating cell culture media, utilizing the sodium salt is strongly preferred. Attempting to dissolve the free acid requires manual titration with 1NNaOH . This not only introduces batch-to-batch variability but also adds excess sodium ions, which can inadvertently alter the osmolality of the medium and induce osmotic stress in sensitive cell lines. Furthermore, researchers must be aware that lipophilic impurities in phenol red can exhibit5[5]. For strict hormone-receptor studies (e.g., using MCF-7 breast cancer cells), phenol red-free media is mandatory to prevent unsolicited cell proliferation[5].

Self-Validating Experimental Protocol: Preparation of Indicator Solutions

Trustworthiness in the laboratory requires protocols that validate themselves. The following workflow for preparing a 5mg/mL phenol red stock solution embeds quality control checks at every critical juncture.

Step 1: Gravimetric Preparation

• Action : Weigh 0.5 g of Phenol Red Sodium Salt using an analytical balance.

• Causality : The sodium salt is selected to bypass alkaline titration, preventing the introduction of excess Na+ ions that would alter the final osmolality of the cell culture medium.

• Validation Check : Balance calibration must be verified via standard weights prior to measurement.

Step 2: Aqueous Solvation

• Action : Add the powder to 100 mL of cell-culture grade deionized (DI) water. Agitate via magnetic stirring for 10 minutes at room temperature.

• Causality : The ion-dipole interactions between the sodium/sulfonate ions and water molecules provide a highly exothermic hydration energy, rapidly overcoming the crystal lattice energy.

• Validation Check : Visual inspection must confirm a clear, dark red solution with absolutely no undissolved particulates. Spectrophotometric validation should yield a λmax​ at2[2].

Step 3: Sterile Filtration

• Action : Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter in a Class II biosafety cabinet.

• Causality : PES is chosen for its low protein-binding and fast flow-rate characteristics, ensuring the dye is sterilized without adsorption to the filter membrane.

• Validation Check : Perform a bubble point test on the filter post-use to ensure membrane integrity was not compromised during extrusion.

Self-validating workflow for formulating phenol red indicator solutions.

Conclusion

Understanding the fundamental solubility differences between the free acid and sodium salt forms of phenolsulfonephthalein is essential for robust assay design. By leveraging the thermodynamic advantages of the sodium salt, researchers can streamline media preparation, eliminate osmolality artifacts caused by manual titration, and ensure reproducible conditions for sensitive cell culture applications.

References

• HiMedia Laboratories. "Phenol red, free acid, Hi-Cert™/ACS". Source: himedialabs.com. URL: 1

• Sigma-Aldrich. "Phenol Red sodium salt Cell Culture Tested". Source: sigmaaldrich.com. URL: 2

• MP Biomedicals. "Phenol red, sodium salt, 50 g". Source: mpbio.com. URL: 3

• Thermo Fisher Scientific. "The Essential Guide to Phenol Red in Cell Culture Media". Source: thermofisher.com. URL: 4

• BenchChem. "Phenol Red-free media versus media containing Phenol Red for specific applications." Source: benchchem.com. URL: 5

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• 5. benchchem.com [benchchem.com]

The Phenolsulfonephthalein (PSP) Excretion Test: Historical Foundations and Mechanistic Insights in Renal Function Assessment

Executive Summary

The phenolsulfonephthalein (PSP) excretion test represents a cornerstone in the history of clinical nephrology and pharmacology. Introduced in 1910, it was the first standardized, widely adopted assay to dynamically quantify renal function[1]. Beyond its clinical utility, the physiological behavior of PSP provided the first definitive proof of active proximal tubular secretion, fundamentally altering our understanding of renal drug clearance[2]. This whitepaper details the mechanistic basis, historical experimental protocol, and enduring legacy of the PSP test.

Introduction: The Genesis of the PSP Test

Prior to the 20th century, assessing renal impairment relied heavily on late-stage clinical symptoms (e.g., uremia) or crude measurements of urinary volume and protein. In 1910, L.G. Rowntree and J.T. Geraghty revolutionized the field by introducing the PSP excretion test[1].

PSP, commonly known as phenol red, was systematically selected over other dyes (like indigo sulphonate) because it is non-toxic, does not permanently accumulate in renal tissue, and is rapidly excreted[1]. Crucially, PSP acts as a pH indicator—it occurs as a bright to dark red crystalline powder that transitions from yellow at pH 6.8 to a brilliant red at pH 8.4[3]. This distinct chromogenic property allowed early 20th-century scientists to easily quantify its concentration in urine using basic colorimetry[3].

Mechanistic Basis of PSP Excretion: Proving Active Secretion

The adoption of the PSP test catalyzed a paradigm shift in renal physiology. For decades, urine formation was believed to be driven almost entirely by passive glomerular filtration. However, in 1923, E.K. Marshall utilized PSP to provide the first experimental evidence of active tubular secretion[2]. By demonstrating that the single-pass renal elimination of phenol red vastly exceeded what could be accounted for by glomerular filtration alone, Marshall proved that the convoluted tubules actively transport specific molecules from the blood into the urinary space[4].

Because PSP is extensively bound to plasma proteins, it is minimally filtered by the glomerulus[4]. Instead, its clearance relies heavily on basolateral organic anion transporters (OATs)[5]. These transporters actively uptake the protein-bound dye from the peritubular capillaries into the proximal tubule epithelial cells, followed by apical efflux into the tubular lumen[4]. Systemically, the kidneys are responsible for clearing approximately 80% of the administered PSP dye, while the liver clears the remaining 20% via biliary excretion[3].

Fig 1. Mechanistic pathway of PSP excretion via glomerular filtration and proximal tubular secretion.

Experimental Protocol: The Historical PSP Excretion Test

To ensure reproducibility, the classical PSP test was designed as a self-validating system. The protocol strictly controlled for patient hydration to prevent urinary stasis and utilized timed intervals to assess the dynamic rate of clearance, which is far more diagnostically relevant than total eventual excretion.

Step-by-Step Methodology

• Patient Hydration: Administer 400–600 mL of water 20 to 30 minutes prior to the test.

  • Causality: This induces mild diuresis, ensuring adequate urine flow to rapidly flush the secreted dye through the ureters and bladder, thereby minimizing anatomical dead-space errors.

• Dose Administration: Inject exactly 6 mg of PSP dye (typically 1 mL of a standardized solution) intravenously (IV) or intramuscularly (IM)[3]. IV administration is preferred to establish a precise "time zero."

• Timed Urine Collection: Collect complete urine samples at exactly 15, 30, 60, and 120 minutes post-injection[3].

  • Causality: The 15-minute collection is the most diagnostically sensitive window, as it reflects the kidney's maximal secretory capacity before the systemic concentration of the dye depletes[3].

• Alkalization: Add 10% Sodium Hydroxide (NaOH) to each urine sample until the pH exceeds 8.4.

  • Causality: Alkalization converts the PSP molecule entirely into its red chromophore state, standardizing the optical density for accurate measurement[3].

• Colorimetric Quantification: Dilute the alkalized sample to a standard volume (e.g., 1000 mL) and measure the absorbance using a colorimeter at 540 nm, comparing the intensity against a known standard curve.

Fig 2. Step-by-step clinical workflow of the historical PSP excretion test.

Quantitative Data & Clinical Interpretation

The diagnostic power of the PSP test lay in the temporal dynamics of excretion. A damaged kidney might eventually clear the dye if given enough time; therefore, delayed recovery at the 15-minute mark was the primary indicator of subtle renal ischemia, tubular necrosis, or early-stage chronic kidney disease[3].

Time Interval	Normal Excretion (% of injected dose)	Clinical Significance
15 minutes	25% – 35%	Peak sensitivity for proximal tubular function and renal blood flow[3].
30 minutes	15% – 20%	Secondary kinetic checkpoint.
60 minutes	40% – 60% (Cumulative)	General benchmark for moderate renal impairment.
120 minutes	60% – 80% (Cumulative)	Terminal collection; delayed peak indicates severe chronic kidney disease[3].

Note: In cases of severe renal failure, the clearance rate drops significantly, which correlates strongly with elevated blood urea and creatinine levels[6]. Conversely, PSP excretion may be paradoxically increased in certain liver disorders, as hepatic impairment shifts the 20% biliary clearance burden entirely to the kidneys[3].

Legacy and Transition to Modern Assays

While revolutionary for its time, the PSP test was eventually superseded by more specific markers. Because PSP is only ~80% cleared in a single pass, Homer Smith and colleagues later introduced p-aminohippurate (PAH), which is nearly 100% cleared by the proximal tubules, making it a superior and exact marker for effective renal plasma flow (eRPF)[4]. Simultaneously, the use of inulin—a fructose polymer that is freely filtered but neither secreted nor reabsorbed—became the gold standard for measuring Glomerular Filtration Rate (GFR)[7].

Today, the PSP test is used only infrequently in clinical settings[3]. However, the foundational principles established by Rowntree, Geraghty, and Marshall remain integral to modern pharmacology. The active proximal tubular secretion mechanisms first mapped by PSP are now recognized as the primary pathways for the elimination of hundreds of essential drugs, including antibiotics, antivirals, and diuretics[4].

References

• phenolsulfonphthalein test - Universalium. en-academic.com. 3

• Chapter 1: Membrane Transporters: Fundamentals, Function and Their Role in ADME - Books. rsc.org. 2

• Urine Formation in A Pulmonate Land Snail, Achatina Fulica | Journal of Experimental Biology. biologists.com. 1

• EUROPEAN ASSOCIATION OF PROFESSORS EMERITI. europemeriti.org. 7

• STUDIES OF UREA EXCRETION: VI. Comparison of the Blood Urea Clearance with Certain Other Measures of Renal Function. scispace.com. 6

• Proximal Tubular Secretory Clearance: A Neglected Partner of Kidney Function - PMC - NIH. nih.gov. 4

• Physiology, structure, and regulation of the cloned organic anion transporters - PMC. nih.gov. 5

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Phenolsulfonephthalein Sodium Salt: Molecular Weight, Molar Mass, and Application Workflows in Cellular Biology

Executive Summary

Phenolsulfonephthalein sodium salt, universally recognized in the life sciences as Phenol Red sodium salt, is a highly water-soluble anionic fluorescent dye and pH indicator. While its primary utility lies in monitoring the pH of cell culture media, its structural properties also implicate it in complex biochemical interactions, such as estrogen receptor activation. This technical guide provides an in-depth analysis of the compound's physicochemical properties—specifically its molecular weight and molar mass—and outlines self-validating protocols for its application in modern drug development and cellular biology workflows.

Physicochemical Profiling: The Sodium Salt Advantage

Understanding the precise molecular weight and molar mass of phenolsulfonephthalein sodium salt is critical for formulating accurate molar concentrations in sensitive biological assays.

The chemical formula for the sodium salt variant is C19​H13​NaO5​S , which yields a molar mass of 376.36 g/mol (1)[1]. This is distinct from the free acid form of phenol red ( C19​H14​O5​S ), which has a molar mass of 354.38 g/mol .

The Causality of Experimental Choice: Why do researchers explicitly choose the sodium salt over the free acid? The free acid form of phenol red is notoriously hydrophobic and requires the addition of a strong base, such as sodium hydroxide (NaOH), to achieve aqueous dissolution. Introducing NaOH into a carefully balanced biological buffer can inadvertently alter the pH and compromise the buffering capacity of the media. By utilizing the pre-formed sodium salt, researchers achieve immediate and high aqueous solubility (up to 25 mg/mL) without the need for pH adjustment, thereby preserving the thermodynamic stability and integrity of the cell culture system (2)[2].

Quantitative Data Summaries

To facilitate rapid reference for drug formulation and assay development, the core physicochemical properties of phenolsulfonephthalein sodium salt are summarized below.

Table 1: Physicochemical Properties of Phenolsulfonephthalein Sodium Salt

Property	Value	Clinical / Experimental Relevance
Chemical Name	Phenolsulfonephthalein sodium salt	Standard IUPAC nomenclature.
Molecular Formula	C19​H13​NaO5​S	Defines the monosodium structure.
Molar Mass / MW	376.36 g/mol	Essential for calculating exact molarity in media.
Exact Mass	376.0381 Da	Used for mass spectrometry validation.
CAS Number	34487-61-1	Unique identifier for procurement.
Aqueous Solubility	Up to 25 mg/mL	Allows for highly concentrated stock solutions.
Visual Transition	pH 6.8 (Yellow) to 8.2 (Red)	Ideal range for mammalian cell culture (pH ~7.4).
Max Absorbance ( λmax​ )	423 nm (in 0.1 M phosphate buffer)	Used for spectrophotometric concentration validation.

Data supported by 3[3] and 1[1].

Biological Mechanisms: Estrogenic Activity

Beyond its role as a passive pH indicator, phenol red is a biologically active molecule. It bears a striking structural resemblance to nonsteroidal estrogens. At the standard concentrations found in tissue culture media (15-45 μM), phenol red exhibits significant estrogenic activity (4)[4].

It actively binds to the estrogen receptor (ER) of MCF-7 human breast cancer cells, stimulating cellular proliferation in a dose-dependent manner (5)[5]. Consequently, researchers conducting estrogen-responsive assays must utilize phenol red-free media to prevent false-positive proliferation and eliminate confounding baseline noise.

Mechanistic Pathway of Phenol Red in Estrogen Receptor (ER) Activation.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that every step includes a mechanistic rationale and a quality control checkpoint.

Protocol A: Preparation and Validation of 0.5% Phenol Red Stock Solution

Purpose: To create a concentrated stock (5 mg/mL) for supplementing custom basal media without diluting the nutrient profile.

• Weighing: Accurately weigh 500 mg of Phenolsulfonephthalein sodium salt (MW: 376.36 g/mol ).

• Dissolution: Dissolve the powder in 100 mL of sterile, calcium/magnesium-free Dulbecco's Phosphate-Buffered Saline (DPBS).

  • Causality: DPBS maintains isotonicity. The sodium salt ensures immediate dissolution without NaOH, preventing alkaline shock to the buffer system.

• Sterilization: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter inside a Class II biosafety cabinet.

  • Causality: PES membranes exhibit extremely low protein and dye binding characteristics, ensuring the concentration remains exactly 5 mg/mL post-filtration.

• Self-Validation (Spectrophotometry): Dilute a 10 µL aliquot into 9.99 mL of 0.1 M phosphate buffer (1:1000 dilution). Measure the absorbance at 423 nm. Use the known molar extinction coefficient to verify the exact concentration prior to media supplementation (3)[3].

• Supplementation: Add 2.2 mL of the validated stock per 1 Liter of basal media to achieve the standard final concentration of 11 mg/L.

Workflow for Phenol Red Stock Preparation and Validation.

Protocol B: HRP-Mediated Hydrogen Peroxide ( H2​O2​ ) Detection Assay

Purpose: To quantify H2​O2​ produced by cultured cells (e.g., activated macrophages) using phenol red as a colorimetric substrate.

• Cell Seeding: Seed target cells in a 96-well plate and stimulate H2​O2​ production according to the specific experimental design.

• Assay Buffer Preparation: Prepare a solution containing 0.28 mg/mL Phenol Red sodium salt and 8.5 U/mL Horseradish Peroxidase (HRP) in Hank's Balanced Salt Solution (HBSS).

• Reaction Incubation: Add 100 µL of the Assay Buffer to each well. Incubate at 37°C for 60 minutes.

  • Causality: HRP mediates the oxidation of phenol red by H2​O2​ , altering its molecular structure and optical properties (4)[4].

• Reaction Termination: Add 10 µL of 1 N NaOH to each well.

  • Causality: The addition of NaOH simultaneously denatures the HRP enzyme (stopping the reaction) and shifts the pH to a highly alkaline state, which maximizes the absorbance of the oxidized phenol red compound.

• Quantification: Read the microplate at an absorbance of 610 nm. Compare values against a standard curve generated with known concentrations of H2​O2​ .

References

• ChemBK. "PHENOL RED, WATER SOLUBLE". 4

• Sigma-Aldrich. "Phenol Red powder, BioReagent, suitable for cell culture". 3

• PubChem (NIH). "Phenol Red sodium salt | C19H13NaO5S | CID 23686673". 1

• Selleckchem. "Phenol Red sodium salt | Dyes chemical | CAS 34487-61-1". 5

• MP Biomedicals. "Phenol red, sodium salt, 5 g". 2

Sources

• 1. Phenol Red sodium salt | C19H13NaO5S | CID 23686673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mpbio.com [mpbio.com]
• 3. Phenol Red powder,BioReagent,cellculture,insectcellculture 34487-61-1 [sigmaaldrich.com]
• 4. chembk.com [chembk.com]
• 5. selleckchem.com [selleckchem.com]

Protocols & Analytical Methods

Application Note: Optimizing Phenolsulfonephthalein Sodium (Phenol Red) Concentrations in DMEM and RPMI Media

Introduction: The Dual Role of Phenolsulfonephthalein Sodium

Phenolsulfonephthalein sodium, universally known in cell culture as Phenol Red, is an organic dye and weak acid (pKa ≈ 8.0) utilized as a real-time pH indicator[1]. As cellular metabolism produces acidic byproducts like lactic acid and CO₂, the pH of the culture medium drops. Phenol red provides an immediate visual cue of this shift, transitioning from red at a physiological pH of 7.4 to yellow under acidic conditions (pH ≤ 6.8), and to pink/magenta in basic environments (pH ≥ 8.2)[1].

While historically considered an inert additive, modern cell biology recognizes that Phenol Red is a biologically and optically active compound. Selecting the optimal concentration—or eliminating it entirely—is a critical variable in experimental design, particularly when choosing between standard media formulations like Dulbecco’s Modified Eagle Medium (DMEM) and Roswell Park Memorial Institute (RPMI) 1640.

Comparative Analysis: DMEM vs. RPMI 1640 Formulations

The concentration of Phenol Red varies significantly across commercial media formulations. This variance is not arbitrary; it is engineered to match the specific metabolic profiles of the cell types each medium is designed to support.

Table 1: Quantitative Comparison of Standard Media Formulations

Media Formulation	Phenol Red Concentration	Glucose Concentration	Primary Buffering System	Optimal Cell Types
DMEM (High Glucose)	15 mg/L	4.5 g/L	Bicarbonate + Phenol Red	Adherent, highly metabolically active cells (e.g., Fibroblasts, HeLa)
McCoy's 5A	10 mg/L	3.0 g/L	Bicarbonate + Phenol Red	Primary mammalian cells
RPMI 1640	5 mg/L	2.0 g/L	Bicarbonate (Enhanced)	Suspension cells, lymphoid lineages (e.g., PBMCs, Hybridomas)
Phenol Red-Free	0 mg/L	Varies	Bicarbonate	Estrogen-sensitive cells (e.g., MCF-7), Live-cell imaging

Causality Behind the Concentrations:

• DMEM (15 mg/L): DMEM was formulated for fast-growing, adherent cells. The high glucose content (4.5 g/L) fuels rapid glycolysis, leading to significant lactic acid generation[2]. The higher Phenol Red concentration (15 mg/L) provides a robust, high-contrast visual buffer against these rapid acidic shifts, ensuring researchers can spot depleted media before cytotoxicity occurs[3].

• RPMI 1640 (5 mg/L): Developed for human lymphoid cells in suspension, RPMI 1640 features a lower glucose concentration (2.0 g/L) and a unique, heavy bicarbonate buffering system tailored for 5% CO₂ incubators[2]. Because these cells produce acid at a slower, more controlled rate, a lower Phenol Red concentration (5 mg/L) is sufficient for monitoring and reduces the risk of dye-induced toxicity or interference[3].

Mechanistic Insights: When Phenol Red Becomes an Active Variable

Estrogenic Mimicry in Receptor-Positive Cells

Phenol Red bears a structural resemblance to nonsteroidal estrogens. It acts as a weak estrogen mimic, binding to the estrogen receptor (ER) with an affinity approximately 0.001% that of estradiol ( Kd​=2×10−5 M)[4]. In ER-positive cell lines, such as MCF-7 human breast cancer cells, the standard concentrations found in DMEM and RPMI (15–45 µM) are sufficient to induce partial estrogenic stimulation[5]. This can increase cell proliferation by up to 200% and artificially elevate progesterone receptor content, thereby masking the true effects of exogenous hormones or anti-estrogenic therapeutics like tamoxifen[5],[4].

Caption: Phenol Red-mediated estrogen receptor activation pathway in sensitive cells.

Optical Interference in Spectrophotometric and Fluorescence Assays

Phenol Red exhibits strong light absorption in the 550–560 nm visible light range[6],[3]. This creates two distinct experimental challenges:

• Colorimetric Assay Overlap: In viability assays like MTT, the formazan product is read at 540–590 nm[7]. The inherent absorbance of Phenol Red directly overlaps with this window, artificially inflating background absorbance and leading to inaccurate viability readouts[7],[8].

• Fluorescence Quenching: Phenol Red is highly fluorescent when excited at 440 nm and can quench the emission of weak fluorophores[8]. In live-cell imaging, passing light through a 3 mL volume of standard DMEM can reduce light energy transmission by up to 58% (for green light), severely degrading the signal-to-noise ratio[6].

Experimental Protocols

Protocol 1: Transitioning Estrogen-Sensitive Cells to Phenol Red-Free Conditions

To accurately study hormone signaling, cells must be completely purged of background estrogenic stimulation. This protocol utilizes a self-validating washout phase.

Materials:

• Phenol Red-Free DMEM or RPMI 1640.

• Dextran-Coated Charcoal (DCC) Stripped Fetal Bovine Serum (FBS).

• Phenol Red-Free PBS.

Step-by-Step Methodology:

• Media Preparation: Supplement Phenol Red-free basal media with 10% DCC-stripped FBS. Causality: Standard FBS contains endogenous steroid hormones. Using stripped FBS ensures that neither the dye nor the serum introduces estrogenic artifacts.

• Cell Washing: Aspirate standard media. Wash the cell monolayer twice with warm Phenol Red-free PBS. Causality: Repeated washing removes residual dye trapped in the extracellular matrix.

• Passaging: Trypsinize and re-plate the cells in the newly prepared Phenol Red-free media.

• Washout Incubation (Self-Validation Step): Culture the cells for a minimum of 3 to 4 days (or across two passages) before initiating hormone assays. Monitor the basal proliferation rate. A successful transition is validated by a stabilization of the proliferation rate at a lower baseline compared to cells grown in standard media, confirming the cessation of background ER activation.

Protocol 2: Correcting for Phenol Red Interference in MTT Assays

When transitioning to Phenol Red-free media is not feasible, optical interference must be mathematically corrected using a rigorous blanking strategy[7],[8].

Step-by-Step Methodology:

• Plating: Seed cells in a 96-well plate using standard Phenol Red-containing media (e.g., DMEM at 15 mg/L). Leave at least 3 wells empty to serve as "Media-Only Blanks."

• Treatment: Apply experimental compounds and incubate for the desired duration. Ensure the Media-Only Blanks receive the exact same volume of media and vehicle as the test wells.

• MTT Incubation: Add MTT reagent (5 mg/mL) to all wells, including the blanks. Incubate for 2–4 hours.

• Solubilization: Add the solubilization buffer (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition & Correction (Self-Validation Step): Read the absorbance at 570 nm. Subtract the average absorbance of the Media-Only Blanks from all sample wells. Because the blanks contain the exact concentration of Phenol Red and unreacted MTT, this subtraction isolates the absorbance shift caused purely by cellular metabolic reduction, validating the true viability metric.

Caption: Step-by-step workflow for correcting Phenol Red interference in MTT assays.

References

• Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• Using Phenol Red to Assess pH in Tissue Culture Media. Agilent Technologies. Available at:[Link]

• Modulation of Photosensitizing Responses in Cell Culture Environments by Different Medium Components. PubMed Central (PMC). Available at:[Link]

• phenol red - Cellculture2. Altervista. Available at: [Link]

• Background Fluorescence - FAQ. ibidi. Available at:[Link]

• What's the Difference Between DMEM and RPMI? Patsnap Synapse. Available at:[Link]

Sources

• 1. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 2. What’s the Difference Between DMEM and RPMI? [synapse.patsnap.com]
• 3. agilent.com [agilent.com]
• 4. pnas.org [pnas.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. phenol red - Cellculture2 [cellculture2.altervista.org]

Application Note: High-Resolution In Vivo Phenolsulfonephthalein (PSP) Sodium Clearance Test for Renal Tubular Function Assessment

Introduction and Mechanistic Causality

Phenolsulfonephthalein (PSP), commonly known as phenol red, is an exogenous diagnostic dye utilized to evaluate renal plasma flow (RPF) and proximal tubular excretory capacity[1],[2]. Unlike filtration markers such as inulin or creatinine, PSP is highly protein-bound in plasma, with approximately 80% bound to circulating albumin[3],[4]. Because of this macromolecular binding, only a negligible fraction (4–6%) is cleared via passive glomerular filtration[3].

The vast majority of the dye (~94%) is actively extracted from the peritubular capillaries and secreted into the tubular lumen by Organic Anion Transporters (OATs) located on the basolateral membrane of proximal tubule epithelial cells[1],[4]. Consequently, the rate of PSP appearance in the urine serves as a direct, quantifiable proxy for both renal perfusion and active tubular transport integrity[3].

Fig 1: Pharmacokinetic pathway of PSP clearance highlighting OAT-mediated tubular secretion.

Experimental Design and Self-Validating Causality

As an Application Scientist, it is critical to design assays that inherently flag their own failure modes. The PSP clearance test is a self-validating system driven by three core mechanistic choices:

• Optical Alkalinization (Signal Isolation): PSP is a pH indicator. By alkalinizing the collected urine samples with sodium hydroxide (NaOH) to a pH > 8.4, the entire PSP population is forced into its ionized, chromogenic state[5],[6]. This triggers a vivid colorimetric shift to magenta/pink, establishing a strong, distinct absorption peak at 560 nm[5]. This choice eliminates background noise from native urinary pigments (like urobilin), ensuring that only the exogenous dye is quantified.

• The 15-Minute Critical Window: The 15-minute excretion fraction is the most diagnostically sensitive parameter[1],[7]. A healthy kidney will clear 25–35% of the injected dose within this narrow window[1],[2].

• Fractional Kinetic Validation: By collecting at 15, 30, 60, and 120 minutes, the assay validates complete bladder emptying. If the 120-minute fraction is abnormally high while the 15-minute fraction is low, it mechanically flags urine pooling (retention/catheter failure) rather than a true tubular secretion defect[4].

In Vivo Protocol: Preclinical Rodent Model Workflow

The following protocol is optimized for a standard rat model (e.g., Sprague-Dawley) to assess drug-induced nephrotoxicity or baseline renal function.

Reagents and Materials

• Phenolsulfonephthalein (PSP) sodium salt (High purity)

• 0.9% Sterile Saline (for injection)

• 1 M Sodium Hydroxide (NaOH)

• Spectrophotometer or microplate reader (capable of 560 nm)[5]

• Metabolic cages or urethral catheters

Step-by-Step Methodology

Step 1: Standard Curve Generation Prepare serial dilutions of PSP in 0.9% saline ranging from 0.1 to 100 µg/mL. Add 10% by volume of 1 M NaOH to each standard to fully alkalinize the solution. Measure absorbance at 560 nm to generate a linear calibration curve. Causality: This validates instrument linearity and provides the exact equation for mass interpolation.

Step 2: Animal Hydration and Preparation Fast the subjects overnight but allow ad libitum access to water. Administer an oral water load (2–3 mL/100g body weight) 45 minutes prior to the assay. Causality: Pre-test hydration induces steady diuresis, preventing artificial delays in transit time from the nephron to the bladder[4].

Step 3: Administration Inject a precise bolus of PSP sodium solution (1 mg/kg) via the lateral tail vein or a pre-cannulated jugular vein. Record the exact time of injection (T=0).

Step 4: Precision Sampling Collect urine continuously. Fractionate the collections at exactly 15, 30, 60, and 120 minutes post-injection[1]. Critical Step: To ensure complete bladder emptying, perform a sterile air wash (introducing 2-3 cc of air via catheter) or gentle suprapubic massage at the end of each collection interval[4].

Step 5: Colorimetric Assay Record the total volume of each urine fraction. Dilute a 100 µL aliquot of each urine sample with 900 µL of distilled water. Add 100 µL of 1 M NaOH to the mixture[5]. Vortex thoroughly.

Step 6: Quantification Transfer 200 µL of the alkalinized samples to a 96-well microplate. Read the absorbance at 560 nm[5]. Interpolate the PSP concentration using the standard curve.

Fig 2: Step-by-step experimental workflow for the in vivo PSP sodium clearance test.

Data Presentation and Interpretation

The total mass of PSP excreted in each interval is calculated by multiplying the interpolated concentration by the total urine volume for that specific period. The results are expressed as a percentage of the initial injected dose.

Table 1: Expected PSP Recovery Rates (Percentage of Injected Dose)

Time Interval	Normal Excretion (% of Dose)	Cumulative Excretion (%)	Mechanistic Interpretation
0 - 15 min	25% - 35%	25% - 35%	Primary diagnostic window. Reflects optimal renal plasma flow and active OAT secretion[1],[2].
15 - 30 min	15% - 25%	40% - 60%	Secondary phase; plasma concentration of PSP begins to decline rapidly.
30 - 60 min	10% - 15%	50% - 75%	Tail-end of the rapid clearance phase.
60 - 120 min	5% - 10%	55% - 85%	Terminal clearance. High values here indicate delayed excretion or poor bladder emptying[4].

Note: A recovery value below 25% at the 15-minute mark is the primary indicator of compromised tubular function or reduced renal blood flow, as a damaged kidney requires a longer duration to clear the dye from circulation[1],[2].

References

• Phenolsulfonphthalein test | Liver Function, Kidney Function & Urine Test Encyclopedia Britannica[Link]

• PSP Test: Overview, Procedure & Preparation of Phenolsulfonphthalein Test LivLong[Link]

• Simple tests of renal function using creatinine, phenolsulphonphthalein, and pitressin PubMed Central (PMC) / British Medical Journal[Link]

• The phenol red clearance in normal man Journal of Clinical Investigation[Link]

• Urine-based Detection of Congenital Portosystemic Shunt in C57BL/6 Mice PubMed Central (PMC)[Link]

Sources

• 1. Phenolsulfonphthalein test | Liver Function, Kidney Function & Urine Test | Britannica [britannica.com]
• 2. PSP Test: Procedure, Preparation & Overview | Livlong [livlong.com]
• 3. labpedia.net [labpedia.net]
• 4. scispace.com [scispace.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. SIMPLE TESTS OF RENAL FUNCTION USING CREATININE, PHENOLSULPHONPHTHALEIN, AND PITRESSIN - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Utilizing Phenolsulfonephthalein (Phenol Red) Sodium as a pH Indicator in Microbial Broths

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide to the effective use of phenolsulfonephthalein, commonly known as phenol red, as a pH indicator in microbial broths. This document delves into the underlying principles, provides detailed protocols for media preparation and interpretation of results, and discusses the critical considerations for ensuring data integrity in microbial fermentation studies.

The Principle of Phenol Red in Microbial Fermentation Analysis

Phenol red is a water-soluble dye that serves as a visual pH indicator.[1] Its utility in microbiology stems from its distinct color change in response to pH shifts, which are often a direct result of microbial metabolic activity.[2] Specifically, when microorganisms ferment carbohydrates, they produce acidic byproducts that lower the pH of the culture medium.[3][4] This acidification causes the phenol red indicator to transition from red at a neutral pH to yellow in an acidic environment.[3]

Conversely, some microorganisms may utilize peptones in the broth, leading to the production of ammonia.[3] This raises the pH, causing the indicator to turn a bright pink or fuchsia color.[3][5] Therefore, the color of the phenol red-infused broth provides a rapid, qualitative assessment of the metabolic pathways being utilized by the microbes under investigation.

Key Physicochemical Properties of Phenol Red

Parameter	Value	Reference
Chemical Formula	C₁₉H₁₄O₅S	[5]
Molar Mass	354.38 g/mol	[5]
pKa	~7.7 - 8.00 (at 20-25°C)	[1][5]
pH Transition Range	6.8 (Yellow) to 8.2 (Red/Pink)	[5]

This transition range makes phenol red particularly well-suited for monitoring the typical pH changes that occur during bacterial fermentation.[3][5]

Experimental Workflow: From Media Preparation to Result Interpretation

The following workflow outlines the critical steps for employing phenol red broth in microbial fermentation studies.

Caption: The logic of interpreting results from a phenol red broth fermentation test.

Important Considerations and Limitations

While phenol red is a robust and widely used indicator, researchers should be aware of several factors that can influence the results:

• Reversion: If the carbohydrate source is limited, some organisms may initially ferment the carbohydrate (turning the medium yellow) and then begin to degrade peptones, raising the pH and causing the medium to revert to a red or pink color. [6]* Over-incubation: Prolonged incubation can lead to the exhaustion of carbohydrates and subsequent peptone degradation, potentially causing false-negative results for fermentation. [7]* Weak Acid Production: Some organisms may produce only a small amount of acid, resulting in an orange color that can be difficult to interpret. Re-incubation for a longer period may be necessary. [8]* Potential for Inhibition: While generally considered non-toxic at standard concentrations, it's important to be aware that phenol red can have weak estrogenic effects, which may be a consideration in specific research contexts, particularly with eukaryotic cells. [9][10][11]

Quality Control

To ensure the reliability of results, the following quality control measures are recommended:

• Uninoculated Control: An uninoculated tube of each carbohydrate broth should be incubated alongside the test samples to verify the sterility of the medium. [7]* Positive and Negative Controls: Known fermenting and non-fermenting organisms should be tested to confirm the performance of the prepared medium. [7]For example, Escherichia coli is typically a positive control for glucose fermentation (acid and gas), while Pseudomonas aeruginosa is often a negative control. [7] By adhering to these detailed protocols and maintaining an awareness of the underlying principles and potential limitations, researchers can confidently employ phenolsulfonephthalein sodium as a reliable pH indicator for characterizing microbial metabolic capabilities.

References

• Liofilchem. (2019, June 28). Phenol Red Broth Base.
• Merck Millipore. Phenol-red Broth Base.
• Interlab.
• Microbiology Note. (2022, August 10).
• HiMedia Labor
• Life in the Lab. (2025, October 27). The Essential Guide to Phenol Red in Cell Culture Media.
• Benchchem.
• HiMedia Laboratories.
• Benchchem.
• HiMedia Labor
• PromoCell. (2025, January 28). Impact of phenol red in cell culture and solutions.
• Wikipedia. Phenol red.
• HuanKai Group. (2025, May 8).
• chemeurope.com. Phenol red.
• Aithor. (2024, May 21). Natural Sciences. Phenol Red Broth Test Experiment | Free Essay Example for Students.
• American Society for Microbiology. (2012, November 1).
• HiMedia Labor
• Microbe Notes. (2023, April 13).
• Thermo Fisher Scientific. PHENOL RED BROTH BASE.
• Defined Bioscience. (2024, August 25). The Impact of Phenol Red in Cell Culture and the Advantages of HiDef.
• Revival Clinic Bangkok. (2024, July 8). Phenol red-free culture media.
• Microbe Notes. (2024, September 8). Sterilization Unveiled: Physical & Chemical Methods.
• BioTrading. (2020, March 29).
• MedChemExpress. Phenol Red sodium salt (Phenolsulfonephthalein sodium salt)
• Agilent. (2022, June 23). Using Phenol Red to Assess pH in Tissue Culture Media.

Sources

• 1. Phenol red - Wikipedia [en.wikipedia.org]
• 2. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 3. microbiologyinfo.com [microbiologyinfo.com]
• 4. exodocientifica.com.br [exodocientifica.com.br]
• 5. benchchem.com [benchchem.com]
• 6. biotrading.com [biotrading.com]
• 7. cdn.media.interlabdist.com.br [cdn.media.interlabdist.com.br]
• 8. asm.org [asm.org]
• 9. benchchem.com [benchchem.com]
• 10. promocell.com [promocell.com]
• 11. Phenol Red Indicator in Cell Culture - HuanKai Group - HuanKai Group [huankaigroup.com]

Application Note: Preparation and Spectrophotometric Validation of Phenolsulfonephthalein Sodium Stock Solutions

Introduction

Phenolsulfonephthalein (commonly known as Phenol Red) is a ubiquitous pH indicator and colorimetric dye utilized extensively in cell culture media, renal function assays, and spectrophotometric diagnostics. As a vital component in biomanufacturing and drug development, ensuring the precise concentration and functional integrity of Phenol Red stock solutions is critical. This application note details the physicochemical mechanics, preparation methodology, and a self-validating spectrophotometric quality control (QC) system for Phenolsulfonephthalein sodium salt.

Mechanistic Insights: The "Why" Behind the Chemistry

The Sodium Salt Advantage

The free acid form of phenolsulfonephthalein exhibits poor aqueous solubility, necessitating the addition of strong bases (e.g., NaOH) for dissolution. This approach can inadvertently alter the buffering capacity and osmolality of delicate biological assays. Utilizing the sodium salt (Phenolsulfonephthalein sodium) circumvents this issue, providing instant aqueous solubility (up to 1 mg/mL or higher) without requiring harsh pH adjustments ([1],[2]).

Spectrophotometric Causality

Phenol red acts as a weak acid, undergoing a pH-dependent tautomerization that alters its conjugated π -electron system:

• Acidic Form (pH < 6.8): The protonated phenol group restricts electron delocalization. The molecule absorbs higher-energy light, resulting in an absorbance maximum ( λmax​ ) at ~430 nm and a yellow appearance ([3]).

• Basic Form (pH > 8.2): Deprotonation extends the conjugated π system, lowering the energy gap for π→π∗ transitions. The λmax​ shifts to ~560 nm , yielding a red/magenta color ([4],[5]).

• Isosbestic Point: At ~480 nm , both the protonated and deprotonated forms exhibit identical molar absorptivity. This isosbestic point is critical for ratiometric measurements and concentration validation, as absorbance at this wavelength is independent of pH ([5]).

Physicochemical Properties

Property	Specification
Chemical Name	Phenolsulfonephthalein sodium salt
CAS Number	34487-61-1[1]
Molecular Formula	C₁₉H₁₃NaO₅S
Molecular Weight	376.36 g/mol [2]
Visual Transition	pH 6.8 (Yellow) to 8.2 (Red)[1]
Absorbance Maxima ( λmax​ )	~430 nm (pH 6.5); ~557-560 nm (pH 8.2)[6],[3]
Isosbestic Point	~480 nm[5]

Experimental Protocol: Stock Solution Preparation

Self-Validating System: This protocol includes a built-in spectrophotometric validation step to ensure stock integrity prior to downstream application.

Materials Required

• Phenolsulfonephthalein sodium salt (ACS Reagent or BioReagent grade)[7],[2]

• Ultrapure Water (Type 1, 18.2 MΩ·cm)

• 0.22 µm PES (Polyethersulfone) sterile syringe filter ([8])

• Analytical balance (±0.1 mg precision)

• Volumetric flasks (Class A)

Step-by-Step Methodology (10 mg/mL Stock)

• Weighing: Accurately weigh 100.0 mg of Phenolsulfonephthalein sodium salt using an analytical balance. Caution: The powder is a known respiratory and skin irritant (H315, H335); handle inside a fume hood using appropriate PPE (N95 mask, gloves)[7].

• Dissolution: Transfer the powder to a 10 mL Class A volumetric flask. Add ~8 mL of Type 1 Ultrapure water.

• Homogenization: Swirl gently or use a magnetic stirrer until the dye is completely dissolved. The solution will appear opaque and dark red[1].

• Volume Adjustment: Bring the total volume to exactly 10.0 mL with Type 1 water.

• Sterilization: Pass the solution through a 0.22 µm PES filter into a sterile, light-protected (amber) vial[8]. Causality: PES is chosen for its exceptionally low protein and dye-binding characteristics compared to nylon or nitrocellulose, ensuring no dye is lost during filtration.

• Storage: Store aliquots at 2-8°C, protected from light to prevent photodegradation.

Quality Control & Self-Validation (Spectrophotometry)

To ensure the stock solution was prepared correctly and has not degraded, perform the following self-validation using the Beer-Lambert Law ( A=ϵ⋅l⋅c ).

• Sample Preparation: Dilute the 10 mg/mL stock solution 1:1000 in two separate buffers:

  • Buffer A: 0.1 M Phosphate buffer, pH 6.5

  • Buffer B: 0.1 M Tris buffer, pH 8.5

• Measurement: Blank the spectrophotometer with the respective buffers. Measure the absorbance of the Buffer A dilution at 430 nm and the Buffer B dilution at 560 nm .

• Isosbestic Verification (Critical Step): Measure both dilutions at 480 nm . At this isosbestic point, the molar absorptivity of both species is identical. The absorbance values must be equal regardless of the buffer pH, confirming the total active dye concentration independent of the solution's acid-base equilibrium[5].

• Acceptance Criteria: The ratio of A560​ (Basic) to A430​ (Acidic) should align with historical calibration curves for your specific instrument, and the A480​ must remain constant across both samples.

Workflow Visualization

Figure 1: Workflow for the preparation and spectrophotometric validation of Phenol Red sodium salt.

References

• ResearchGate - Absorbance spectra of phenol red at different pH values. Source: ResearchGate. URL:[Link]

• Scharlab - Phenol red, indicator, ACS Specifications. Source: Scharlab. URL:[Link]

• Suvchem - PHENOL RED (INDICATOR) (PH 6.4-8.2 YELLOW TO RED). Source: Suvchem Laboratory Chemicals. URL: [Link]

Sources

• 1. Phenol Red 34487-61-1 [sigmaaldrich.com]
• 2. Powder | Sigma-Aldrich [sigmaaldrich.com]
• 3. Phenol red, indicator, ACS - Scharlab [scharlab.com]
• 4. gspchem.com [gspchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Suvchem - Manufacturer and Exporter of PHENOL RED (INDICATOR) (PH 6.4-8.2 YELLOW TO RED) [suvchemlaboratorychemicals.com]
• 7. Phenol Red ACS reagent, Dye content 90 34487-61-1 [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

in vitro diagnostic assay applications using phenolsulfonephthalein sodium

In Vitro Diagnostic Applications of Phenolsulfonephthalein Sodium: Formulations, Mechanisms, and Protocols

Executive Summary

Phenolsulfonephthalein sodium (commonly known as Phenol Red sodium salt, CAS 34487-61-1) is a foundational halochromic dye used extensively in in vitro diagnostics (IVD)[1]. As an application scientist, I deliberately select the sodium salt variant over its free acid counterpart for assay manufacturing. The causality behind this choice is rooted in solubility and buffer preservation: the free acid form exhibits poor aqueous solubility and requires dissolution in harsh organic solvents (e.g., ethanol) or strong bases. Introducing these into delicate biological assays can denature proteins or disrupt carefully calibrated buffer systems. Conversely, the sodium salt is highly water-soluble (yielding up to 25 mg/mL), allowing for seamless, homogenous integration into aqueous IVD media without compromising the thermodynamic stability of the assay[1].

This guide details the mechanistic logic and step-by-step protocols for two critical IVD applications utilizing phenol red sodium salt: Viral Transport Media (VTM) and Diagnostic Urease Assays .

Application 1: Viral Transport Media (VTM) – Maintaining Specimen Integrity

The Causality & Logic

In viral diagnostics (such as for SARS-CoV-2 or Influenza), clinical specimens must remain viable from the collection site to the molecular testing laboratory. If a sample is contaminated with commensal bacteria or fungi, these microbes will metabolize sugars in the medium and excrete acidic byproducts, which can degrade fragile viral capsids or nucleic acids.

Here, phenol red acts as a real-time, self-validating quality control mechanism [2]. Formulated at a baseline pH of 7.3 ± 0.2, the medium appears pink-red. If bacterial overgrowth occurs, the accumulation of acidic metabolites drops the pH below 6.8, triggering a sharp color transition to yellow[2]. This visual cue immediately alerts laboratory personnel that the sample's buffering capacity is compromised and the diagnostic result may be invalid.

Protocol: In-House VTM Preparation & Validation

This protocol is adapted from emergency use guidelines established during supply shortages, utilizing standard clinical microbiology laboratory infrastructure[2].

Reagents Required:

• Hanks’ Balanced Salt Solution (HBSS) containing phenol red sodium salt (1X, pH 7.3).

• Heat-inactivated Fetal Bovine Serum (FBS).

• Gentamicin sulfate (50 mg/mL stock).

• Amphotericin B (250 µg/mL stock).

Step-by-Step Methodology:

• Aseptic Base Preparation: Within a Class II Biosafety Cabinet, open a sterile 500 mL bottle of HBSS containing phenol red. The solution must visually present as a clear, pink-red liquid.

• Protein Supplementation: Aseptically add 10 mL of heat-inactivated FBS to the HBSS (yielding a final concentration of ~2%). Causality: FBS acts as a cryoprotectant and stabilizes viral envelopes during freeze-thaw cycles.

• Antimicrobial Spiking: Mix 50 mL of Gentamicin and 50 mL of Amphotericin B to create an antimicrobial cocktail. Add 2 mL of this cocktail to the 500 mL HBSS bottle. Causality: This selectively inhibits competing bacterial and fungal flora without exhibiting toxicity to mammalian host cells or viruses.

• Homogenization & Aliquoting: Cap the bottle and invert gently 10 times to ensure homogenous distribution of the sodium salt dye and proteins. Dispense 3 mL aliquots into sterile, conical screw-cap tubes.

• Self-Validating Quality Control (Sterility Check): Randomly select 2-3 aliquots per batch. Incubate these uninoculated tubes at 37°C for 24 to 48 hours.

  • Validation Logic: If the media remains pink-red and optically clear, the batch is sterile and the pH buffer is stable. If the media turns yellow (pH < 6.8) or becomes turbid, the batch is contaminated and must be discarded[2].

VTM preparation and visual quality control workflow using phenol red.

Application 2: Diagnostic Urease Assays

The Causality & Logic

Certain pathogenic bacteria, such as Helicobacter pylori (associated with gastric ulcers) and Proteus mirabilis (associated with catheter-associated urinary tract infections), express the enzyme urease as a primary virulence factor[3]. Urease catalyzes the hydrolysis of urea into carbon dioxide and ammonia.

In a diagnostic assay (such as Christensen's Urea Agar or the Rapid Urease Test), the sudden accumulation of ammonia rapidly alkalinizes the microenvironment[4]. Phenol red sodium salt is incorporated into these media at a slightly acidic baseline (pH 6.8, light orange/yellow). As ammonia drives the pH above 8.1, the phenol red undergoes a dramatic structural shift, turning the media bright magenta/pink[4][5].

Protocol: Christensen's Urea Agar Test

This protocol is designed to differentiate enteric bacilli based on their urease activity[4].

Reagents Required:

• Christensen's Urea Agar Base (contains peptone, dextrose, monopotassium phosphate, and phenol red sodium salt).

• Filter-sterilized 40% Urea solution.

Step-by-Step Methodology:

• Media Preparation: Suspend the agar base in distilled water and autoclave at 121°C for 15 minutes. Cool the agar in a water bath to 50°C. Aseptically add the filter-sterilized urea solution to avoid heat-induced hydrolysis of the urea. Dispense into sterile tubes and cool them on a slant.

• Inoculation: Using a sterile inoculating loop, pick a well-isolated colony from a primary culture plate. Streak the surface of the urea agar slant in a zigzag motion.

  • Critical Causality Rule:Do not stab the butt of the agar. The uninoculated butt serves as an internal, self-validating color control. It must remain isolated from the physical inoculation[4].

• Incubation: Incubate the tubes with loosened caps at 35°C–37°C in ambient air.

• Self-Validating Observation: Observe the slant at 6 hours, 24 hours, and daily for up to 6 days.

  • Validation Logic: A positive result is indicated by a bright magenta color spreading from the slant down into the butt. If the butt turns pink but there is no bacterial growth on the slant, the urea has spontaneously hydrolyzed (false positive), and the assay is invalid[4].

Biochemical pathway of the Rapid Urease Test utilizing phenol red.

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters of Phenol Red sodium salt across its primary IVD applications:

Parameter	Viral Transport Media (VTM)	Diagnostic Urease Assays
Target Baseline pH	7.3 ± 0.2	6.8 ± 0.2
Baseline Color	Pink-Red	Light Orange / Pale Yellow
Positive Diagnostic Shift	pH < 6.8 (Yellow)	pH > 8.1 (Bright Magenta)
Typical Dye Concentration	10 – 15 mg/L	12 – 20 mg/L
Primary Buffer System	HBSS (Phosphate/Bicarbonate)	Monopotassium Phosphate
Diagnostic Implication	Yellow = Contamination (Invalid)	Magenta = Urease Positive (Pathogen)

References

• Criticality of In-House Preparation of Viral Transport Medium in Times of Shortage During COVID-19 Pandemic. National Center for Biotechnology Information (PMC). Available at:[Link]

• Urease Test Protocol. American Society for Microbiology (ASM). Available at:[Link]

• Semi-Quantitative Assay to Measure Urease Activity by Urinary Catheter-Associated Uropathogens. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

• 1. Phenol Red 34487-61-1 [sigmaaldrich.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. asm.org [asm.org]
• 5. microbiologyinfo.com [microbiologyinfo.com]

Application Notes and Protocols for Phenolsulfonephthalein Sodium Formulation in Live-Cell Imaging Media

Introduction: The Critical Role of pH Monitoring in Live-Cell Imaging

Live-cell imaging has revolutionized our understanding of dynamic cellular processes. Maintaining a stable and physiologically relevant environment for the cells throughout the experiment is paramount to acquiring meaningful and reproducible data. One of the most critical parameters to control is the pH of the cell culture medium. Cellular metabolism, particularly glycolysis, produces acidic byproducts like lactic acid and CO2, which can rapidly alter the pH of the medium[1]. Deviations from the optimal pH range (typically 7.2-7.4 for most mammalian cells) can adversely affect cell viability, proliferation, and morphology, and can even introduce artifacts in fluorescent reporter signals.

Phenolsulfonephthalein (PSP), commonly known as phenol red, is a widely used pH indicator in cell culture media.[1][2] Its sodium salt is readily soluble in aqueous solutions and provides a simple, visual method to monitor the pH of the medium.[3][4] As cellular metabolism acidifies the medium, phenol red undergoes a distinct color change from red to yellow, providing an immediate qualitative assessment of the culture's health and the need for a media change.[1][2] This application note provides a comprehensive guide to the formulation and use of phenolsulfonephthalein sodium in live-cell imaging media, including detailed protocols, considerations for potential artifacts, and troubleshooting strategies.

Mechanism of Action: A Visual Reporter of Cellular Health

Phenol red is a weak acid that functions as a pH indicator due to the pH-dependent structural rearrangement of the molecule, which alters its light-absorbing properties.[5][6] This change in molecular structure results in a visible color transition. The mechanism involves the reversible protonation and deprotonation of the molecule.

• Acidic Conditions (pH < 6.8): In an acidic environment, phenol red is predominantly in its protonated form, which imparts a yellow color to the solution.[1][5][7]

• Neutral to Slightly Basic Conditions (pH 6.8 - 8.2): As the pH increases, the molecule loses a proton, transitioning to its deprotonated form, which is red.[5][7][8] This is the typical color of healthy cell culture media.

• Basic Conditions (pH > 8.2): In a more alkaline environment, phenol red turns a bright pink or fuchsia color.[5][7][9]

This color transition provides a clear visual cue to the researcher about the pH status of the live-cell imaging experiment.

Caption: pH-dependent equilibrium of Phenolsulfonephthalein.

Quantitative Data Summary

For ease of reference, the key properties of phenolsulfonephthalein sodium are summarized in the table below.

Property	Value	Source(s)
Common Names	Phenol Red, Phenolsulfonephthalein, PSP	[2][7][10]
Molecular Formula	C19H13O5SNa	[4][9][11]
Molecular Weight	376.36 g/mol	[4][11]
pH Indicator Range	6.8 (yellow) to 8.2 (red/pink)	[5][8][9]
Typical Concentration in Media	11-15 mg/L	[3][8][12]
Solubility in Water	25 mg/mL	[3]
Estrogenic Activity	Weak estrogen mimic	[2][3][13]

Experimental Protocols

Protocol 1: Preparation of a 0.5% (w/v) Phenolsulfonephthalein Sodium Stock Solution

This protocol describes the preparation of a concentrated stock solution of phenolsulfonephthalein sodium, which can then be diluted into your desired live-cell imaging medium.

Materials:

• Phenolsulfonephthalein sodium salt (cell culture grade)

• Dulbecco's Phosphate Buffered Saline (DPBS), without calcium and magnesium

• Sterile 50 mL conical tubes

• 0.22 µm sterile filter

• Sterile syringes

Procedure:

• Weigh out 0.5 g of phenolsulfonephthalein sodium salt.

• In a sterile 50 mL conical tube, dissolve the powder in 100 mL of DPBS.

• Gently vortex or swirl the tube until the powder is completely dissolved. The solution will be a deep red color.

• Sterile-filter the solution using a 0.22 µm syringe filter into a new sterile conical tube.

• Store the stock solution at 2-8°C, protected from light. This stock solution is stable for several months.

Protocol 2: Formulation of Live-Cell Imaging Medium with Phenol Red

This protocol details how to supplement a basal medium with the prepared phenol red stock solution to achieve a final working concentration.

Materials:

• Basal cell culture medium (phenol red-free)

• 0.5% Phenolsulfonephthalein sodium stock solution (from Protocol 1)

• Sterile serological pipettes

• Sterile media bottles

Procedure:

• Determine the desired final concentration of phenol red in your imaging medium. A typical final concentration is 11 mg/L.

• To prepare 500 mL of imaging medium with 11 mg/L phenol red, you will need to add 1.1 mL of the 0.5% (5 mg/mL) stock solution.

• Aseptically transfer 498.9 mL of your phenol red-free basal medium to a sterile media bottle.

• Using a sterile pipette, add 1.1 mL of the 0.5% phenol red stock solution to the basal medium.

• Gently swirl the bottle to ensure the solution is homogenous. Avoid vigorous shaking to prevent foaming.

• The final imaging medium is now ready for use. Store at 2-8°C, protected from light.

Caption: Experimental workflow for media preparation.

Critical Considerations and Troubleshooting for Live-Cell Imaging

While phenol red is a valuable tool, its use in sensitive live-cell imaging applications requires careful consideration of its potential drawbacks.

Estrogenic Activity

Phenol red is a known weak estrogen mimic.[2][3][13] This is particularly problematic in studies involving hormone-sensitive cells, such as breast cancer cell lines (e.g., MCF-7), or in research focused on endocrine signaling pathways.[3][13] The estrogenic effects are attributed to lipophilic impurities in the phenol red preparation.[3][12]

Recommendation: For studies where hormonal responses are a concern, it is strongly advised to use phenol red-free media.[13]

Interference with Fluorescence Microscopy

Phenol red can significantly interfere with fluorescence-based assays and imaging.[13][14][15] It can increase background fluorescence and absorb light at certain wavelengths, which can quench the signal of some fluorescent dyes.[13][16] This is especially problematic for imaging fluorophores in the blue and green spectral regions. For instance, phenol red is highly fluorescent when excited at 440 nm, making it unsuitable for imaging cyan fluorescent proteins (CFP).[15][17]

Recommendations:

• Use Phenol Red-Free Media: The most straightforward solution is to use a commercially available phenol red-free imaging medium.[13][14]

• Background Subtraction: If phenol red-containing media must be used, acquire a background image of the medium alone and subtract it from the experimental images.

• Wavelength Selection: Choose fluorescent probes with excitation and emission spectra that do not overlap with the absorbance spectrum of phenol red.

• Specialized Imaging Media: Consider using specialized imaging media, such as FluoroBrite™ DMEM, which is formulated to have low background fluorescence.[14][18]

Potential Cytotoxicity

While generally considered non-toxic at standard concentrations, some studies have suggested that phenol red may have cytotoxic effects on certain cell types.[13] The sensitivity to phenol red can vary between different cell lines.

Recommendation: If unexplained changes in cell growth or viability are observed, consider performing a control experiment with phenol red-free medium to assess for potential cytotoxicity.

Conclusion: An Informed Approach to pH Monitoring

Phenolsulfonephthalein sodium remains a valuable and cost-effective tool for monitoring the pH of cell cultures in many live-cell imaging applications. Its distinct color change provides a rapid and intuitive assessment of the culture's health. However, researchers must be aware of its potential to introduce experimental artifacts, particularly through its estrogenic activity and interference with fluorescence. By understanding the principles behind its use and its limitations, and by employing the appropriate controls and alternative formulations when necessary, researchers can ensure the integrity and reproducibility of their live-cell imaging data. For highly sensitive fluorescence applications or studies involving hormonal signaling, the use of phenol red-free media is the most robust approach.

References

• Phenol Red Indicator Solution - THINK RXMARINE. RXMARINE. [Link]

• What is the mechanism of Phenolsulfonphthalein? Patsnap Synapse. [Link]

• Using Phenol Red to Assess pH in Tissue Culture Media | Agilent. Agilent. [Link]

• Impact of phenol red in cell culture and solutions - PromoCell. PromoCell. [Link]

• How can you ensure that your media choice won't interfere with your imaging? Are there certain components to avoid? - Cell Culture Dish. Cell Culture Dish. [Link]

• phenol red - Cellculture2 - Altervista. Altervista. [Link]

• What is Phenolsulfonphthalein used for? - Patsnap Synapse. Patsnap Synapse. [Link]

• Phenol red, 0.5% solution, 100 mL. MP Biomedicals. [Link]

• pH-dependent cytotoxicity of contaminants of phenol red for MCF-7 breast cancer cells. PubMed. [Link]

• Fluorescence Live Cell Imaging - PMC - NIH. National Institutes of Health. [Link]

• Background Fluorescence - FAQ - ibidi. ibidi. [Link]

• Lifetime-Based pH Sensors: Indicators for Acidic Environments - PMC. National Institutes of Health. [Link]

• Live Cell Imaging | Richard D. Berlin Center for Cell Analysis & Modeling - UConn Health - University of Connecticut. UConn Health. [Link]

• Genetically encoded fluorescent indicators for live cell pH imaging - PubMed. PubMed. [Link]

• Phenol red, sodium salt, 5 g - MP Biomedicals. MP Biomedicals. [Link]

• PHENOLSULFONPHTHALEIN - Inxight Drugs. National Institutes of Health. [Link]

• pH-Dependent Cytotoxicity of Contaminants of Phenol Red for MCF-7 Breast Cancer Cells. PubMed. [Link]

• Phenol red - Wikipedia. Wikipedia. [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays - Bitesize Bio. Bitesize Bio. [Link]

• Phenol Red - Absorption Spectrum - PhotochemCAD. PhotochemCAD. [Link]

• Live Cell Imaging Media Options - Probes & Prep - Microforum. ResearchGate. [Link]

• Phenol Red | C19H14O5S | CID 4766 - PubChem - NIH. National Institutes of Health. [Link]

• Phenol red - chemeurope.com. chemeurope.com. [Link]

Sources

• 1. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 2. Phenol red - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mpbio.com [mpbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. What is the mechanism of Phenolsulfonphthalein? [synapse.patsnap.com]
• 8. Phenol Red | TargetMol [targetmol.com]
• 9. usbio.net [usbio.net]
• 10. What is Phenolsulfonphthalein used for? [synapse.patsnap.com]
• 11. mpbio.com [mpbio.com]
• 12. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 13. promocell.com [promocell.com]
• 14. cellculturedish.com [cellculturedish.com]
• 15. phenol red - Cellculture2 [cellculture2.altervista.org]
• 16. ibidi.com [ibidi.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. Live Cell Imaging | Richard D. Berlin Center for Cell Analysis & Modeling [health.uconn.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Phenolsulfonephthalein Sodium Precipitation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with unexplained precipitates in their cell culture media. While phenolsulfonephthalein sodium (commonly known as phenol red sodium salt) is a ubiquitous pH indicator, its chemical behavior in complex aqueous solutions is often misunderstood. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the integrity of your culture media.

The Chemistry of Phenol Red Precipitation

Q: Why does phenolsulfonephthalein sodium precipitate in my basal media despite being a highly water-soluble sodium salt?

A: Phenolsulfonephthalein is an organic dye and a weak acid with a pKa of approximately 8.0 1[1]. While its sodium salt form is highly soluble in water, precipitation in culture media is driven by three primary mechanistic causes:

• Localized pH Shock: If a concentrated dye stock is added rapidly to unbuffered, highly acidic media components, the sulfonate group protonates. This converts the highly soluble sodium salt back into its less soluble free-acid form.

• Ion-Pairing and Salting Out: In complex media formulations, high concentrations of divalent cations (such as Ca2+ and Mg2+ ) can form insoluble complexes with the dye or other salts if mixed improperly 2[2].

• Temperature-Induced Supersaturation: Storing media or concentrated stock solutions at 4°C lowers the solubility threshold, leading to spontaneous crystallization.

Stock Solution Preparation & Storage

Q: What are the optimal concentrations and solvents for preparing a stable stock solution?

A: To prevent spontaneous crystallization, you must respect the absolute solubility limits of the compound. Exceeding these limits guarantees precipitation upon storage.

Table 1: Solubility and Storage Parameters for Phenolsulfonephthalein Sodium

Solvent	Max Solubility	Sonication Required?	Recommended Storage	Shelf Life
Ultrapure H2​O	10 mg/mL (26.5 mM)	Yes	-20°C (aliquoted)	6 months
DMSO	33.33 mg/mL (88.32 mM)	Yes	-80°C (aliquoted)	1 year

(Data derived from 3[3] and 4[4] specifications).

Protocol: Self-Validating Preparation of a 100X (1.5 mM) Aqueous Stock Solution

• Weighing: Aseptically weigh 500 mg of phenolsulfonephthalein sodium salt.

• Dissolution: Add the powder to 90 mL of room-temperature, sterile ultrapure water. Stir vigorously. If dissolution is slow, apply mild sonication 3[3].

• Self-Validation (pH Check): Observe the solution. If it appears cloudy or orange/yellow, the pH is too low, indicating incomplete dissolution of the salt. Self-correction: Add 0.1M NaOH dropwise until the solution becomes completely clear and deep red (pH ~7.0–7.2).

• Volume Adjustment: Bring the final volume to 100 mL with ultrapure water.

• Filtration & Storage: Pass through a 0.22 µm PES filter. Aliquot into single-use tubes and store at -20°C to prevent freeze-thaw degradation 4[4].

Media Formulation Workflow

Q: How do I prevent co-precipitation when formulating custom cell culture media from powders?

A: The order of addition is critical. Calcium salts ( CaCl2​ ) and magnesium salts ( MgSO4​ ) are notorious for driving precipitation if added directly alongside concentrated phenol red or phosphates 2[2]. Dissolve calcium salts separately before integrating them into the bulk mixture.

Optimal order of addition to prevent localized precipitation during media formulation.

Differentiating Precipitation from Contamination

Q: My culture medium has turned turbid and yellow. How do I know if this is phenol red precipitation, calcium precipitation, or bacterial contamination?

A: Bacteria and fungi rapidly metabolize glucose, producing organic acids that drop the pH, turning the phenol red yellow (pH < 6.8) 1[1]. This biological acidification is accompanied by turbidity. Conversely, chemical precipitation usually presents as crystalline deposits without a rapid pH drop, unless the precipitate itself alters the buffering capacity.

Table 2: Diagnostic Matrix for Media Turbidity

Indicator	Bacterial Contamination	Chemical Precipitation
Color Change	Rapid shift to yellow (pH < 6.8)	Usually remains pink/red (pH ~7.2-7.4)
Particle Morphology	Uniform rods/cocci (0.5-2 µm)	Irregular, angular crystals or clumps
Microscopic Motion	Active, directional motility	Brownian motion (fidgeting in place) only
Incubation Test	Turbidity increases exponentially	Turbidity remains static

(Diagnostic criteria based on 5[5] and guidelines).

Protocol: Rapid Microscopic Validation Test

• Sampling: Aseptically aspirate 10 µL of the turbid media.

• Mounting: Place the sample on a glass slide with a coverslip.

• Observation: Observe under phase-contrast microscopy at 400X magnification.

• Validation: Analyze the motion of the particles. If particles actively swim across the field of view, discard the culture immediately due to biological contamination 5[5]. If particles merely vibrate in place (Brownian motion) and have sharp crystalline edges, you are dealing with chemical precipitation5[5].

Decision tree for differentiating biological contamination from chemical precipitation.

Salvaging Precipitated Media

Q: I found dark red crystals at the bottom of my 4°C stored media. Can I salvage it?

A: Yes, provided the precipitation is strictly temperature-induced and not a result of irreversible calcium phosphate formation.

• Transfer the tightly capped media bottle to a 37°C water bath.

• Swirl gently every 5 minutes for a total of 15-20 minutes.

• If the dark red crystals redissolve completely and the media returns to a clear pink/red state, it is safe to use.

• Self-Validation: If a white, chalky precipitate remains after warming, calcium phosphate or calcium sulfate has irreversibly crashed out 2[2]. The media must be discarded, as using it will alter the osmotic balance and disrupt the calcium signaling pathways of your cultured cells.

Sources

• 1. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 2. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 3. Phenol Red sodium salt | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. How to recognize bacterial contamination in your cell culture - Eppendorf Japan [eppendorf.com]

removing phenolsulfonephthalein sodium from media for fluorescence assays

Welcome to the Assay Optimization Support Center. As a Senior Application Scientist, I frequently see researchers lose weeks of data due to a simple oversight: running fluorescence-based assays in standard cell culture media.

Phenolsulfonephthalein sodium—commonly known as Phenol Red—is a ubiquitous pH indicator added to mammalian culture media. While invaluable for the rapid visual assessment of culture health, it is a highly active optical and biological compound that can severely compromise experimental integrity. This guide provides the mechanistic causality behind Phenol Red interference, self-validating protocols to eliminate it, and a troubleshooting FAQ for specific edge cases.

Knowledge Base: The Causality of Optical Interference

Phenol Red is not an inert background dye. It exists as a zwitterion whose absorbance spectrum shifts dynamically in response to cellular metabolic acidification[1][2]. At physiological pH (~7.4), it exhibits a broad spectral footprint that causes two distinct modes of assay failure:

• The Inner Filter Effect (Quenching): Phenol Red physically absorbs the excitation light before it reaches your target fluorophore, or it absorbs the emitted light before it reaches the detector[2]. This is a multiplicative error that destroys assay sensitivity and artificially lowers your signal.

• Autofluorescence: Phenol Red is highly fluorescent when excited around 440 nm[3][4]. This creates a massive additive background signal that drastically reduces the Signal-to-Blank (S/B) ratio, particularly for Cyan Fluorescent Proteins (CFP) and green fluorophores[5].

Table 1: Phenolsulfonephthalein Sodium Quantitative Properties

To understand how Phenol Red will impact your specific assay, compare its quantitative properties against your fluorophore's spectra.

Property	Value / Range	Mechanistic Impact on Fluorescence Assays
Typical Media Concentration	5 to 15 mg/L	High enough to cause severe optical quenching across a standard 96-well path length[2].
pKa	~ 8.00 at 20 °C	Shifts the absorbance profile dynamically as cells metabolize and acidify the media[1].
Peak Absorbance (Protonated)	~ 415 - 443 nm (Yellow)	Quenches Violet/Blue excitation (e.g., CFP, Hoechst)[1][2].
Peak Absorbance (Deprotonated)	~ 560 - 570 nm (Red/Pink)	Quenches Green/Yellow emission (e.g., Resazurin, RFP, mCherry)[1][2].
Peak Autofluorescence Excitation	~ 440 nm	Generates high background noise for Cyan/Green detection channels[3][4].

Mechanistic Pathway of Interference

Mechanistic pathways of Phenol Red optical interference.

Diagnostic Decision Tree

Before altering your experimental design, use this logical workflow to determine the optimal mitigation strategy for your specific cell line and fluorophore.

Decision matrix for mitigating Phenol Red interference in live-cell assays.

Experimental Protocols

A robust protocol must be a self-validating system. You must prove to yourself that the interference is removed without compromising cell viability.

Protocol A: Pre-Assay Media Exchange (The Gold Standard)

Use this for adherent cells that can tolerate a brief wash step.

Self-Validating Checkpoints:

• Assay Blank: Wells with PR-Free Media only (No cells). Establishes the true instrument baseline.

• Interference Control: Wells with PR Media only (No cells). Quantifies the exact optical interference of Phenol Red compared to the Assay Blank.

Step-by-Step Methodology:

• Preparation: Warm Phenol Red-free media (e.g., Live Cell Imaging Solution, LCIS) to 37°C. Causality: Standard media relies on a bicarbonate buffer system that rapidly alkalizes outside a 5% CO2 incubator[2]. Using a HEPES-buffered solution maintains a stable pH of ~7.4 in an ambient atmosphere[4].

• Aspiration: Carefully aspirate the Phenol Red-containing media from the plate. For weakly adherent cells, remove only 75% of the volume to leave a protective liquid layer over the monolayer.

• Wash Step: Gently dispense 100 µL (for a 96-well plate) of warm 1X PBS containing Ca²⁺ and Mg²⁺ . Causality: Divalent cations are critical for maintaining integrin-mediated cell adhesion. Washing with cation-free PBS will cause immediate cell detachment[5].

• Replacement: Aspirate the wash buffer and immediately add 100 µL of the warmed Phenol Red-free assay buffer.

• Equilibration: Incubate the plate in the dark at room temperature (or 37°C) for 15 minutes before reading. Causality: This allows temperature-dependent fluorophores to stabilize and cells to recover from the mechanical shock of the wash.

Protocol B: Optical & Computational Mitigation

Use this for suspension cells (e.g., PBMCs) where washing requires repeated centrifugation that alters cellular metabolism.

Step-by-Step Methodology:

• Instrument Configuration: Set the microplate reader to Bottom-Reading mode[5]. Causality: Top-reading forces the excitation and emission light to travel through the entire column of Phenol Red-containing supernatant. Bottom-reading illuminates the cells directly through the clear bottom of the plate, drastically reducing the optical path length through the interfering media[5].

• Volumetric Matching: Ensure that the cell-free blank wells contain the exact same volume of Phenol Red media as the sample wells. Causality: Absorbance and autofluorescence are path-length dependent (Beer-Lambert Law). Unequal volumes will result in over- or under-correction.

• Data Acquisition: Read the plate at your optimized Excitation/Emission wavelengths.

• Ratiometric Subtraction: Subtract the average Relative Fluorescence Units (RFU) of the cell-free Phenol Red blanks from all sample wells. Note: This only corrects for additive autofluorescence; it cannot recover signal lost to the inner filter quenching effect.

Troubleshooting & FAQs

Q: I switched to Phenol Red-free media, but my cells are dying or detaching before the assay finishes. What is the cause? A: Sudden removal of serum and buffering capacity. Standard PBS lacks buffering in a 5% CO₂ incubator and contains no nutrients. If your assay requires long-term kinetic reads (e.g., >2 hours), you cannot use PBS or standard HBSS. Solution: Use a HEPES-buffered Live Cell Imaging Solution or Phenol Red-free DMEM supplemented with FBS[4][5].

Q: My GFP signal is completely washed out, even though I used a high-expression promoter. Why? A: Phenol Red absorbs strongly at 415-443 nm and has a broad shoulder that severely quenches 488 nm excitation[1][2]. Furthermore, Phenol Red autofluoresces when excited around 440 nm, raising the baseline noise[3][4]. You are simultaneously losing signal and gaining noise. You must switch to Protocol A.

Q: Can I just use background subtraction instead of washing the cells? A: Background subtraction only corrects for Phenol Red's autofluorescence (an additive error). It does not correct for the Inner Filter Effect (a multiplicative error/quenching) where Phenol Red physically absorbs the photons[2]. If your fluorophore emits near Phenol Red's 560 nm absorbance peak (e.g., Resazurin/Alamar Blue, RFP), background subtraction will fail to recover the quenched signal.

Q: I am running a luciferase reporter assay for estrogen receptor (ER) activation, but my basal signal is incredibly high. Could Phenol Red be the cause? A: Yes. Phenol Red exhibits structural similarity to certain non-steroidal estrogens and acts as a weak estrogen mimic[1][6]. In hormone-sensitive cell lines (such as MCF-7 breast cancer cells), standard Phenol Red concentrations can artificially stimulate estrogen receptors, skewing baseline data[6][7]. You must transition to Phenol Red-free media supplemented with charcoal-stripped FBS at least 48 hours prior to the assay.

Sources

• 1. Phenol red - Wikipedia [en.wikipedia.org]
• 2. agilent.com [agilent.com]
• 3. phenol red - Cellculture2 [cellculture2.altervista.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. bmglabtech.com [bmglabtech.com]
• 6. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 7. promocell.com [promocell.com]

Technical Support Center: Troubleshooting Phenolsulfonephthalein Sodium (Phenol Red) Interference in Protein Assays

Welcome to the Application Scientist Support Desk. As researchers transition from cell culture to protein quantification, one of the most frequent points of failure is the interference caused by phenolsulfonephthalein sodium (commonly known as Phenol Red).

This guide is designed for scientists and drug development professionals. It moves beyond basic troubleshooting to explain the causality behind assay failures, providing self-validating protocols to ensure your data maintains strict scientific integrity.

Part 1: The Mechanistic Basis of Interference

To troubleshoot an assay, you must first understand the chemical environment it creates.

Phenolsulfonephthalein is a widely used pH indicator in cell culture media (e.g., DMEM, RPMI). Its spectral absorbance is entirely dependent on its protonation state. In the Bicinchoninic Acid (BCA) Assay , total protein is measured via the reduction of Cu²⁺ to Cu¹⁺ by peptide bonds, followed by the chelation of Cu¹⁺ by BCA to form a purple complex that absorbs at 562 nm[1][2].

The Conflict: The BCA Working Reagent utilizes a sodium carbonate/bicarbonate buffer to create a highly alkaline environment (pH ~11.25), which is required for the Biuret reaction. When media containing Phenol Red is added to this reagent, the dye undergoes rapid deprotonation, shifting to a fuchsia/magenta state. This deprotonated state has an absorbance peak at ~560 nm—directly overlapping the 562 nm target signal of the BCA-Cu¹⁺ complex[1][3].

Mechanistic pathway of Phenol Red spectral interference in the BCA assay.

Part 2: Quantitative Compatibility Matrix

Not all assays respond to Phenol Red equally. The table below summarizes the maximum compatible concentrations of Phenol Red across standard colorimetric assays. Note: "Compatible" means the error in protein estimation is ≤10%, assuming the assay is properly blanked against the exact sample buffer[4][5].

Table 1: Phenol Red Maximum Compatible Concentrations

Assay Type	Primary Chemistry	Max Compatible Concentration	Standard Media Conc. (e.g., DMEM)	Interference Risk Level
Standard BCA	Cu²⁺ Reduction / BCA Chelation	0.5 mg/mL	~0.015 mg/mL (15 mg/L)	Moderate (Requires exact media blanking)
Micro BCA	Cu²⁺ Reduction / BCA Chelation	0.003 mg/mL (3.125 µg/mL)	~0.015 mg/mL (15 mg/L)	HIGH (Incompatible with undiluted media)
Bradford	Coomassie G-250 Shift	0.5 mg/mL	~0.015 mg/mL (15 mg/L)	Low (Acidic pH prevents spectral overlap)
Pierce 660 nm	Dye-Metal Complex	0.5 mg/mL	~0.015 mg/mL (15 mg/L)	Low

Part 3: Troubleshooting FAQs

Q1: I ran a standard BCA assay on my cell culture media. The assay turned dark purple immediately, and my calculated protein concentration is impossibly high. What happened?

A: You likely fell into the "Blanking Trap." While standard BCA can tolerate up to 0.5 mg/mL of Phenol Red[4], this assumes you blanked the spectrophotometer with the exact same unconditioned media. If you blanked with PBS or water, the instrument attributed the heavy 560 nm absorbance of the alkaline Phenol Red to your protein, resulting in massive false positives. Always blank with your specific media formulation.

Q2: I switched to the Micro BCA kit because my secreted protein is very dilute. I blanked with my media, but my standard curve is flat and my samples are unreadable. Why?

A: This is a classic concentration threshold failure. The Micro BCA assay is highly sensitive, and its tolerance for Phenol Red drops drastically to 3.125 µg/mL[4][5]. Standard DMEM contains ~15 µg/mL of Phenol Red. By using undiluted media, you exceeded the assay's compatibility limit by nearly 5-fold, completely saturating the detector's dynamic range. You must remove the dye prior to the assay (See Protocol A).

Q3: Can I just use the Bradford assay to avoid Phenol Red interference entirely?

A: Yes, with caveats. The Bradford assay relies on Coomassie Brilliant Blue G-250 in a highly acidic environment (phosphoric acid)[6]. In this acidic pH, Phenol Red remains in its protonated yellow state (absorbing at ~430 nm), which does not significantly interfere with the Bradford's 595 nm read[6][7]. However, Bradford is highly sensitive to detergents used in cell lysis (e.g., >0.125% SDS will ruin it)[8].

Q4: I am trying to measure a specific secreted protein, but my media contains 10% Fetal Bovine Serum (FBS). Will removing the Phenol Red fix my assay?

A: No. Colorimetric assays (BCA, Bradford, Lowry) measure total protein. 10% FBS contributes roughly 3–4 mg/mL of exogenous bovine proteins (mostly albumin)[9]. This will completely swamp the signal of your secreted protein of interest, which is likely in the ng/mL range. To measure a specific secreted protein in serum-containing media, you must use a targeted immunoassay (like an ELISA)[9].

Part 4: Validated Rescue Protocols

When dilution is not an option due to low protein yields, you must extract the protein from the Phenol Red matrix.

Protocol A: DOC-TCA Precipitation (The Gold Standard for Dilute Media)

Causality: Trichloroacetic acid (TCA) precipitates proteins, but for highly dilute secreted proteins (<10 µg/mL), TCA alone is inefficient. Adding Sodium Deoxycholate (DOC) acts as a co-precipitant, ensuring quantitative recovery of trace proteins. The Phenol Red remains soluble in the acidic supernatant and is discarded[3][9].

Step-by-Step Methodology:

• Transfer 1 mL of conditioned media to a 1.5 mL microcentrifuge tube.

• Add 10 µL of 15% Sodium Deoxycholate (DOC) to achieve a final concentration of 0.15%. Vortex and incubate at room temperature for 10 minutes.

• Add 100 µL of 100% Trichloroacetic acid (TCA) to achieve a final concentration of ~8-9%. Vortex thoroughly and incubate on ice for 15 minutes.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Self-Validation Check: Carefully decant the supernatant. The supernatant must be yellow/orange (containing the protonated Phenol Red), while a small, white/translucent protein pellet should be visible at the bottom.

• Wash the pellet with 500 µL of ice-cold acetone. Centrifuge at 15,000 x g for 5 minutes. (Causality: Acetone removes residual TCA that would otherwise acidify and neutralize the BCA working reagent, and strips away coprecipitated lipids).

• Discard the acetone and air-dry the pellet for 5-10 minutes (do not over-dry, or it will become insoluble).

• Resuspend the pellet in 50 µL of a compatible assay buffer (e.g., 5% SDS in 0.1M NaOH) to ensure complete solubilization before running the BCA assay.

Step-by-step DOC-TCA precipitation workflow to eliminate Phenol Red.

Protocol B: Buffer Exchange via Spin Desalting Columns

Causality: If precipitation denatures your protein and you need it in a native state for downstream functional assays, size-exclusion chromatography separates large proteins (>7 kDa) from the small Phenol Red molecules (354 Da)[1].

Step-by-Step Methodology:

• Select a spin desalting column with a 7K MWCO (Molecular Weight Cut-Off).

• Equilibrate the column with your desired Phenol Red-free buffer (e.g., PBS) by centrifuging at 1,000 x g for 2 minutes. Repeat this wash step 3 times.

• Apply 50–100 µL of your media sample directly to the center of the compact resin bed.

• Centrifuge at 1,000 x g for 2 minutes.

• Collect the flow-through. The proteins are now exchanged into the new buffer, while the Phenol Red is permanently trapped in the column matrix.

References

• Title: Enhanced BCA Protein Assay Kit Source: cosmobio.co.jp URL:[Link]

• Title: BCA – Protein Assay Kit INSTRUCTION MANUAL Source: windows.net URL: [Link]

• Title: Protein extraction from cell culture media - SDS-PAGE and Western Blotting Source: protocol-online.org URL: [Link]

• Title: Dual-Range™ Bradford Protein Assay Source: rainbowbiotech.com.tw URL: [Link]

Sources

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. rainbowbiotech.com.tw [rainbowbiotech.com.tw]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. Protein extraction from cell culture media - SDS-PAGE and Western Blotting [protocol-online.org]

Technical Support Center: Stability of Phenolsulfonephthalein Sodium (Phenol Red) Solutions After Autoclaving

Welcome to the technical support center for phenolsulfonephthalein sodium, commonly known as phenol red. This guide is designed for researchers, scientists, and drug development professionals who utilize this vital pH indicator in their work. We will address common questions and troubleshooting scenarios related to the stability of phenol red solutions following autoclave sterilization, providing not just protocols, but the scientific rationale behind them to ensure experimental success and data integrity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries our team receives regarding the heat sterilization of phenol red solutions.

Q1: Is it safe to autoclave phenolsulfonephthalein sodium (phenol red) solutions?

A: Yes, phenol red is generally considered heat-stable and can be autoclaved when it is a component of a larger solution, such as a tissue culture medium.[1][2][3] The molecule itself withstands standard autoclave temperatures (121°C) for typical cycle durations (15-20 minutes). However, the critical issue is not the degradation of the dye itself, but the potential for the autoclaving process to alter the physicochemical properties of the solution, primarily its pH.

Q2: What causes the color and pH of my phenol red solution to change after autoclaving?

A: This is the most frequently encountered issue. A pH shift post-autoclaving is a well-documented phenomenon and is not necessarily indicative of contamination or dye degradation.[4] The primary cause is the alteration of the carbonate buffer system present in most biological solutions.

• Causality: At high temperatures and pressures, dissolved gases, particularly carbon dioxide (CO₂), are driven out of the solution.[4] CO₂ exists in equilibrium with carbonic acid (H₂CO₃) in water. The loss of CO₂ shifts this equilibrium, reducing the concentration of carbonic acid and thereby increasing the solution's pH, making it more alkaline.[4] This pH increase will cause the phenol red indicator to shift towards its red or bright pink/fuchsia range (pH > 8.2).[2][5] Some studies have also noted a drift toward the acidic range over time after the medium has cooled and re-equilibrated with atmospheric CO₂.[6]

Q3: What are the recommended autoclaving parameters for media containing phenol red?

A: Standard steam autoclaving parameters are generally effective and safe for solutions containing phenol red. The key is to use the minimum effective conditions to achieve sterility, thereby minimizing potential pH shifts.

Parameter	Recommended Value	Rationale
Temperature	121°C	The standard temperature required to kill heat-resistant spores, such as Geobacillus stearothermophilus.[7]
Pressure	15 psi (1.05 kg/cm ²)	The pressure required to achieve a steam temperature of 121°C.
Time	15-20 minutes	Sufficient time for heat penetration and sterilization without excessive heating that could exacerbate pH shifts.[8]

Note: These parameters are for liquid cycles. Always ensure your autoclave is properly calibrated and validated.

Q4: Are there better alternatives to autoclaving for sterilizing phenol red solutions?

A: Absolutely. For standalone phenol red stock solutions or heat-sensitive media, sterile filtration is the superior and recommended method.

• Causality: Passing the solution through a 0.22 µm filter physically removes bacteria and spores without the use of heat.[9] This method completely avoids the issue of heat-induced pH shifts and potential interactions between media components at high temperatures. It is the gold standard for preparing sensitive reagents where maintaining a precise starting pH is critical.

Q5: Does autoclaving affect the estrogen-like activity of phenol red?

A: The weak estrogenic activity observed in some commercial preparations of phenol red is not caused by the phenol red molecule itself, but by lipophilic impurities from its synthesis process.[1][2][10] These impurities can be largely removed by purification methods.[1] While the direct effect of autoclaving on these specific impurities is not extensively documented, the primary method to mitigate this estrogenic effect is to use a purified, cell-culture-tested grade of phenol red from a reputable supplier, regardless of the sterilization method used.

Section 2: Troubleshooting Guide

This section provides a logical framework for diagnosing and resolving common problems encountered after autoclaving phenol red solutions.

Problem: Significant Color Change or Unexpected pH Post-Autoclaving

Your freshly autoclaved medium is bright pink/fuchsia or, conversely, has shifted towards yellow, and a pH meter confirms it is outside your target range.

• Potential Cause: As detailed in the FAQs, the most likely cause is a heat-induced pH shift due to the expulsion of dissolved CO₂.[4] The magnitude of this shift can be influenced by the buffering capacity of your solution and its initial pH.[6]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for post-autoclave pH issues.

Section 3: Protocols and Methodologies

These protocols provide step-by-step instructions for preparing and verifying your phenolsulfonephthalein sodium solutions.

Protocol 1: Sterilization by Autoclaving

Use this protocol when autoclaving is necessary, for example, when sterilizing a complete culture medium in its final container.

• Preparation: Prepare your medium or solution according to your lab's protocol, including the addition of phenolsulfonephthalein sodium (typically at 11 mg/L for cell culture media).[1][11]

• Pre-Autoclave pH Check: Measure the pH of the solution. If you have previously validated the process and know the expected pH shift, you may adjust the pH to be slightly acidic to compensate for the anticipated alkaline shift.

• Dispensing: Loosely cap the solution container to allow for pressure equalization. Never seal a container tightly before autoclaving.

• Autoclaving: Place the container in an autoclave and run a standard liquid cycle (121°C, 15 psi) for 15-20 minutes.

• Cooling: Allow the solution to cool completely to room temperature. The cooling process should be slow to prevent boiling over and to allow some reabsorption of atmospheric CO₂.

• Post-Autoclave QC: Aseptically obtain a sample and measure the final pH. Compare it to your target range. The color of the indicator should correspond to this final pH.

Protocol 2: Sterilization by Filtration (Recommended Alternative)

This is the preferred method for preparing stock solutions or any solution where precise pH control is paramount.[9]

• Preparation: Prepare your phenolsulfonephthalein sodium solution in high-purity, sterile water (e.g., WFI or cell culture grade). Ensure the powder is fully dissolved. The sodium salt is readily soluble in water.[3]

• pH Adjustment: Adjust the pH to your final target value using sterile 1N HCl or 1N NaOH.[9]

• Filtration Setup: In a laminar flow hood or biosafety cabinet, aseptically connect a sterile 0.22 µm filter unit to a sterile collection vessel.

• Filtration: Pass the entire volume of the solution through the filter.

• Storage: Store the final sterile solution in a tightly capped, sterile container, protected from light, at 2-8°C.[9]

Protocol 3: Post-Sterilization Quality Control (QC) Workflow

This self-validating workflow ensures the reliability of your sterilized solutions.

Caption: Quality control workflow for sterilized phenol red solutions.

Section 4: Technical Data and Visualizations

This section provides key quantitative data and a visual representation of the phenol red molecule.

Table 2: Phenol Red pH-Color Correlation

This table summarizes the expected color of a phenol red solution at various pH values, which is fundamental for visual assessment.

pH Value	Visual Color	Common Implication in Cell Culture
≤ 6.8	Yellow	Acidic conditions (e.g., bacterial contamination, over-confluent cells)[2][12]
7.0 - 7.4	Orange to Red	Optimal physiological range for many cell lines.[9]
≥ 8.2	Bright Pink (Fuchsia)	Alkaline conditions (e.g., post-autoclave CO₂ loss, unstable medium)[2][5]

Phenolsulfonephthalein Sodium Structure

Understanding the structure helps appreciate its function as a pH indicator, where protonation and deprotonation of the hydroxyl groups lead to a conformational change that alters its light-absorbing properties.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. P4040-50g | Phenol Red Sodium Salt (Phenolsulfonephthalein) Clinisciences [clinisciences.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Phenol Red, sodium salt *CAS 34487-61-6* | AAT Bioquest [aatbio.com]
• 6. Stability of tissue culture medium pH as a function of autoclaving, time, and cultured plant material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. liofilchem.net [liofilchem.net]
• 9. benchchem.com [benchchem.com]
• 10. Lipophilic impurity of phenol red is a potent cation transport modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 12. selleckchem.com [selleckchem.com]

Technical Support Center: Overcoming Phenolsulfonephthalein Sodium (Phenol Red) Background Noise in Spectrophotometry

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose colorimetric assay data has been compromised by high background noise. In mammalian cell culture, the most common culprit is phenolsulfonephthalein sodium (Phenol Red), a ubiquitous pH indicator.

This guide provides a deep dive into the physical causality of this interference, troubleshooting FAQs, and self-validating protocols to ensure your spectrophotometric data remains robust and reproducible.

The Causality of Phenol Red Interference

To troubleshoot an assay, you must first understand the physics of the interference. Phenol red is a zwitterionic molecule whose electron distribution—and therefore its light absorbance properties—changes depending on the pH of its environment[1].

At a physiological pH of ~7.4, phenol red adopts a structural state that strongly absorbs light in the 560–570 nm range, giving it a characteristic red/pink color[2]. Unfortunately, this is the exact measurement window for many critical viability and protein quantification assays. For example, in the MTT assay, the reduced formazan product is quantified at 570 nm[3]. This direct spectral overlap artificially inflates optical density (OD) readings, compresses the assay's dynamic range, and increases the coefficient of variation between replicates[1].

Quantitative Spectral Shifts of Phenol Red

Use this table to predict whether phenol red will interfere with your specific assay based on the pH of your final measurement solution.

Environmental pH	Molecular State	Visual Color	Peak Absorbance (λmax)	Impact on 550–600 nm Assays
≤ 6.5	Protonated	Lemon Yellow	~435–443 nm	Negligible
6.8	Transition	Yellow/Orange	~443 nm	Low
7.4	Zwitterionic	Red/Pink	~560–570 nm	Critical Interference
≥ 7.8	Deprotonated	Fuchsia/Violet	> 570 nm	High Interference

(Data synthesized from established spectrophotometric profiles[1],[2])

Caption: Mechanism of spectral overlap between Phenol Red and Formazan.

Troubleshooting FAQs

Q1: Why are my MTT/WST-8 assay blank wells showing unexpectedly high optical density (OD)? A1: If your blank wells (media + assay reagent, no cells) yield high OD readings, the spectrophotometer is detecting the intrinsic absorbance of phenol red at 570 nm. While you can mathematically subtract this blank from your sample wells, the high background noise significantly reduces your Signal-to-Blank (S/B) ratio. A low S/B ratio makes it mathematically difficult to distinguish subtle biological differences in cell viability with high confidence[4].

Q2: I cannot switch to phenol red-free media because my primary cells are highly sensitive to media changes. How can I chemically eliminate the background noise during the assay? A2: You can exploit the pH-dependency of the phenol red molecule. By using an acidified solubilization solution (e.g., 0.04 M HCl in isopropanol), you force the pH of the well below 6.5[5]. This protonates the phenol red, shifting its color to yellow and its absorbance peak to ~443 nm[1]. This effectively "moves" the background noise out of the 570 nm measurement window, allowing you to accurately read the purple formazan without interference[5].

Q3: Does phenol red interfere with cell lysate protein quantification, such as the BCA assay? A3: Yes. The BCA assay relies on the formation of a purple Cu¹⁺-BCA complex that is measured at 562 nm. Because phenol red at pH 7.4 absorbs strongly at 560 nm, residual culture media in your cell lysates will falsely elevate your protein concentration readings[1]. The simplest solution is to rigorously wash the cell pellet with ice-cold PBS prior to lysis to remove all traces of the dye.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must act as a self-validating system. Below are two field-proven workflows for bypassing phenol red interference.

Protocol 1: The Acid-Shift Solubilization Method (For MTT Assays)

Causality: Acidification structurally alters phenol red, shifting its λmax away from the formazan measurement wavelength[5].

• Culture & Treat: Grow cells and apply experimental treatments in standard phenol red-containing media.

• Assay Incubation: Add MTT reagent and incubate for 2–4 hours until intracellular purple formazan crystals form[3].

• Solubilization: Instead of standard DMSO, add an equal volume of Acidified Isopropanol (0.04 M HCl in absolute isopropanol) directly to the media.

• Homogenization: Place the microplate on an orbital shaker for 15 minutes at room temperature to fully dissolve the crystals[2].

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Self-Validation Checkpoint: Visually inspect the plate before reading. The liquid should be a distinct yellowish-purple (yellow from the acidified media, purple from the formazan). If the liquid remains deep red, the acidification was insufficient to overcome the buffering capacity of your media; add an additional 10 µL of 0.1 M HCl to force the pH shift.

Protocol 2: Rigorous Background Subtraction Workflow

Causality: When chemical shifting isn't possible, establishing a mathematically sound baseline is required to isolate the biological signal from the optical artifact.

• Plate Design: Dedicate at least 3 wells as "Media Blanks" (Media + Phenol Red + Assay Reagent, NO cells) and 3 wells as "Solvent Controls" (Cells + Media + Vehicle Solvent).

• Execution: Perform your colorimetric assay according to standard procedures.

• Dual-Wavelength Measurement: Read the plate at the primary wavelength (e.g., 570 nm) and a reference wavelength (e.g., 650 nm or 690 nm)[2].

• Mathematical Correction:

  • Step A: Subtract the 650 nm reading from the 570 nm reading for every well. (This corrects for non-specific light scattering caused by cell debris and plastic).

  • Step B: Calculate the average corrected OD of the Media Blanks.

  • Step C: Subtract the Average Media Blank OD from all sample wells to isolate the true biological signal.

Self-Validation Checkpoint: The final calculated OD of your Media Blanks should be exactly 0.000 ± 0.005. If the variance is higher, pipetting inconsistencies or edge-effect evaporation is introducing error into your baseline.

Caption: Decision matrix for resolving Phenol Red background noise.

References

• [1] Technical Support Center: Managing Phenol Red Interference in Absorbance Readings - Benchchem - 1

• [5] Is Your MTT Assay Really the Best Choice? - Promega Korea - 5

• [3] The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC - 3

• MTT assay protocol - Abcam -

• [4] How to reduce autofluorescence in cell-based assays - BMG LABTECH - 4

• [2] Basic principles of using Phenol Red in cell culture media. - Benchchem - 2

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. bmglabtech.com [bmglabtech.com]
• 5. Is Your MTT Assay the Right Choice? [worldwide.promega.com]

how to completely dissolve phenolsulfonephthalein sodium powder at room temperature

Welcome to the technical support guide for Phenolsulfonephthalein Sodium, commonly known in the scientific community as Phenol Red Sodium Salt. This document provides in-depth guidance for researchers, scientists, and drug development professionals on achieving complete dissolution of this vital pH indicator at room temperature. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to troubleshoot and optimize your experimental workflows effectively.

Frequently Asked Questions (FAQs)

Q1: What exactly is Phenolsulfonephthalein Sodium Salt?

Phenolsulfonephthalein sodium salt (CAS No: 34487-61-1) is the water-soluble form of Phenol Red, a triphenylmethane dye.[1][2] It is widely used as a pH indicator, most notably in cell culture media, to provide a real-time visual assessment of the pH.[3][4] Its molecular structure allows for a distinct color change that is dependent on the hydrogen ion concentration of the solution.[5]

Q2: Why is the sodium salt form used instead of the acid form (Phenol Red)?

The key advantage lies in solubility. Phenol Red in its free acid form is only slightly soluble in water (approximately 0.77 g/L).[6] The sodium salt, however, demonstrates significantly higher aqueous solubility, making it the preferred form for preparing stock solutions for laboratory use.[1][6]

Q3: What are the fundamental solubility characteristics of Phenolsulfonephthalein Sodium Salt?

The solubility of Phenolsulfonephthalein Sodium Salt is dependent on the solvent. While it is most commonly dissolved in water, other solvents can be used for specific applications. The data below is compiled from various technical datasheets.

Solvent	Solubility (mg/mL)	Remarks	Source(s)
Water	10 - 25 mg/mL	Yields a dark red solution. Sonication may be recommended.	[1][2][7]
Ethanol	~200 mg/mL	High solubility.	[2][8]
Methanol	~200 mg/mL	High solubility.	[2]
DMSO	5 - 75 mg/mL	Hygroscopic nature of DMSO can impact solubility; use of fresh, anhydrous DMSO and sonication is recommended.	[9][10]

Q4: How does pH influence the color and state of the dissolved indicator?

This is the most critical principle to understand when working with Phenol Red. The compound is a weak acid with a pKa of approximately 7.9.[1] The color of the solution is a direct result of its molecular structure at a given pH.

• Below pH 6.8: The indicator is predominantly in its protonated, acidic form, which appears yellow .[1][4]

• Between pH 6.8 and 8.2: This is the transition range where the solution will appear in shades of orange to red as the ratio of the acidic (yellow) to basic (red) form changes.[3][4]

• Above pH 8.2: The indicator is in its deprotonated, basic form, which appears red to a bright pink (fuchsia) color.[1][4]

Therefore, the color of your final solution is an immediate diagnostic tool for its approximate pH.

Troubleshooting Guide: Dissolution Issues

This section addresses specific problems you may encounter while attempting to dissolve phenolsulfonephthalein sodium powder in water at room temperature.

Problem: The powder is not dissolving completely, or fine particles remain suspended.

This is the most common issue and can typically be resolved by addressing one of the following causes.

• Possible Cause 1: Solution concentration is too high.

  • Expert Insight: While datasheets report solubilities up to 25 mg/mL, this often represents the upper limit under optimal conditions. Attempting to create a supersaturated solution at room temperature without any adjustments will likely result in incomplete dissolution.

  • Solution Protocol:

    • Verify your target concentration against the solubility data. For most applications, a stock solution of 1-10 mg/mL is sufficient and dissolves readily.[7]

    • If you require a higher concentration, ensure you are using vigorous agitation. Employ a magnetic stirrer for 15-30 minutes. For stubborn particles, brief sonication can be effective.[7]

    • If particles persist, add a small additional volume of solvent (e.g., increase solvent volume by 10-20%) and continue stirring.

• Possible Cause 2: The pH of your water is acidic.

  • Expert Insight: The pH of purified water (e.g., deionized, distilled, or Milli-Q) can often be slightly acidic (pH 5.5-6.5) due to dissolved atmospheric CO₂ forming carbonic acid. In this pH range, you are pushing the equilibrium of the phenolsulfonephthalein sodium towards its less soluble free acid form, hindering dissolution.

  • Solution Protocol:

    • Measure the pH of your water before adding the powder.

    • If the pH is below 7.0, add a very small volume of a dilute alkaline solution, such as 0.1 N NaOH, dropwise while stirring until the pH is neutral (7.0) or slightly alkaline (~7.2-7.4).

    • Add the phenolsulfonephthalein sodium powder to the pH-adjusted water. You should observe significantly improved dissolution.

Problem: After adding the powder to water, the solution turned yellow or orange, not red.

• Cause Analysis: This is a definitive indication that the pH of your solvent is acidic (below pH 6.8).[4] The powder itself may have dissolved, but it has transitioned to its acidic, yellow-colored form.

• Solution Protocol: This issue is not one of solubility but of pH.

  • While stirring the yellow solution, add a dilute solution of NaOH (e.g., 0.1 N or even 0.02 N) drop by drop.

  • Observe the color change. You will see the solution transition from yellow to orange and then to the desired red color as the pH increases past the 6.8-8.2 range.[3]

  • A standard laboratory procedure involves dissolving 0.1 g of the free acid form in 14.20 mL of 0.02 N NaOH and diluting to 250 mL with water. This same principle of using a dilute base applies to ensuring the sodium salt form remains in its red, alkaline state.

Problem: The powder dissolved initially but then became cloudy or formed a precipitate.

• Cause Analysis: This typically occurs due to a decrease in the solution's pH after initial dissolution. The dissolved, red, basic form of the indicator has converted back into the less soluble, yellow, acidic form, which then precipitates out of the solution.

• Solution Protocol:

  • Re-verify the pH of the cloudy solution. It has likely drifted into the acidic range.

  • Follow the protocol for the "yellow solution" problem above: add a dilute base dropwise while stirring. As the pH rises, the precipitate should redissolve, and the solution should become clear and red.

  • To prevent this, ensure your initial solvent is adequately buffered or has a stable neutral-to-alkaline pH before adding the powder.

Visual Troubleshooting Workflow

The following diagram provides a logical path to diagnose and solve dissolution issues with Phenolsulfonephthalein Sodium.

Caption: Troubleshooting flowchart for dissolving phenolsulfonephthalein sodium.

Recommended Protocol for 1% (10 mg/mL) Aqueous Stock Solution

This protocol is designed to proactively avoid the common issues described above.

• Prepare the Solvent: Dispense 90 mL of high-purity water (e.g., Milli-Q or WFI) into a sterile glass beaker or bottle with a magnetic stir bar.

• Check and Adjust pH: Place a calibrated pH probe into the water. If the pH is below 7.0, add 0.1 N NaOH dropwise until the pH is stable between 7.2 and 7.4.

• Weigh the Powder: Accurately weigh 1.0 g of Phenolsulfonephthalein Sodium Salt powder.

• Dissolve: With the water stirring moderately on a magnetic stir plate, slowly add the powder.

• Observe: The powder should dissolve readily, forming a clear, dark red solution. Continue stirring for 10-15 minutes to ensure complete dissolution.

• Final Volume: Transfer the solution to a 100 mL graduated cylinder and add pH-adjusted water to reach the final volume of 100 mL.

• Sterilization and Storage: Sterile filter the solution through a 0.22 µm filter into a sterile, light-protected container. Store the solution at room temperature or as recommended by the manufacturer.[1][4] Stock solutions stored at -20°C or -80°C can be stable for 6 months to a year, respectively.[9]

References

• MP Biomedicals. (n.d.). Phenol red, sodium salt, 50 g. Retrieved from [Link]

• MP Biomedicals. (n.d.). Phenol red, sodium salt, 5 g. Retrieved from [Link]

• Ottokemi. (n.d.). Phenol red sodium salt, indicator. Retrieved from [Link]

• Google Patents. (n.d.). CN102351840A - Preparation method of water-soluble phenol red.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4766, Phenol red. Retrieved from [Link]

• ChemBK. (2024, April 10). PHENOL RED, WATER SOLUBLE. Retrieved from [Link]

• Pharmacopeia. (n.d.). Reagents: Test Solutions (TS). Retrieved from [Link]

• Open Access Journals. (n.d.). Solubility: The Important Phenomenon in Pharmaceutical Analysis. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2022, January 1). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• SlideShare. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. Retrieved from [Link]

• CliniSciences. (n.d.). P4040 Phenol Red Sodium Salt (Phenolsulfonephthalein). Retrieved from [Link]

• Autech Industry. (2025, August 22). why-does-phenolphthalein-change-color？. Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 27). 13.3: Factors Affecting Solubility. Retrieved from [Link]

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• 5. Phenol Red | C19H14O5S | CID 4766 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Phenol Red sodium salt | TargetMol [targetmol.com]
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• 10. selleckchem.com [selleckchem.com]

Reference Data & Comparative Studies

Navigating the Spectrum: A Comparative Guide to Phenolsulfonephthalein Sodium and Bromothymol Blue for Culture Media pH Indication

For researchers, scientists, and drug development professionals, the meticulous control of the cellular environment is paramount to achieving reproducible and translatable results. Among the critical parameters, the pH of the culture medium is a dynamic indicator of cellular metabolism and overall culture health. For decades, visual pH monitoring has been dominated by phenolsulfonephthalein sodium, commonly known as phenol red. However, a growing body of evidence highlighting its potential for experimental interference has prompted a search for more inert alternatives. This guide provides an in-depth, objective comparison of phenol red and a prominent alternative, bromothymol blue, supported by experimental considerations to empower you in selecting the optimal pH indicator for your specific research needs.

The Critical Role of pH in Cell Culture

The optimal pH for most mammalian cell lines in culture is tightly regulated, typically between 7.2 and 7.4.[1] Deviations from this narrow range can significantly impact cell proliferation, metabolism, and function. A drop in pH, indicated by a color change towards yellow in media containing phenol red, often signifies the accumulation of acidic metabolic byproducts like lactic acid and CO2, signaling the need for a media change.[2] Conversely, a shift to a more alkaline pH, appearing as a purple hue, can indicate issues such as bicarbonate buffering system instability or contamination.[3]

Phenolsulfonephthalein Sodium (Phenol Red): The Established Standard

Phenolsulfonephthalein, in its sodium salt form, is a sulfonphthalein dye that has been a ubiquitous component of cell culture media for many years.[3][4] Its enduring popularity stems from its distinct and easily recognizable color transition and its long history of use across a wide variety of cell lines.[2]

Mechanism of Action: Phenol red exhibits a gradual color change from yellow to red over a pH range of approximately 6.8 to 8.2.[5][6] In acidic conditions (below pH 6.8), it appears yellow, while in alkaline conditions (above pH 8.2), it turns a bright pink or fuchsia color.[5] This visual feedback provides a quick and straightforward assessment of the culture's pH status.[2]

Bromothymol Blue: A Viable Alternative

Bromothymol blue, another sulfonephthalein pH indicator, has emerged as a noteworthy alternative to phenol red, particularly for applications where the potential bioactivity of phenol red is a concern.[7][8]

Mechanism of Action: Bromothymol blue undergoes a distinct color transition from yellow to blue over a pH range of 6.0 to 7.6.[7][9] At a neutral pH, it typically appears green.[7][10] This range makes it well-suited for monitoring the pH of cultures maintained at or near physiological neutrality.[7]

Head-to-Head Comparison: Phenol Red vs. Bromothymol Blue

The choice between phenol red and bromothymol blue is not merely a matter of color preference. It is a decision that can have significant implications for experimental outcomes. The following table provides a detailed comparison of their key characteristics to guide your selection process.

Feature	Phenolsulfonephthalein Sodium (Phenol Red)	Bromothymol Blue
pH Range	6.8 (Yellow) - 8.2 (Red/Fuchsia)[5][6]	6.0 (Yellow) - 7.6 (Blue)[7][9]
pKa	~7.9[1]	~7.1[1]
Color at Physiological pH (~7.4)	Red[3]	Greenish-Blue[7][10]
Estrogenic Activity	Weak estrogenic activity, can affect hormone-sensitive cells.[11][12][13][14]	Generally considered more inert, though less studied in this context.
Fluorescence Interference	Can interfere with fluorescence-based assays by increasing background fluorescence.[3]	Less reported interference with fluorescence, but validation is recommended.
Toxicity	Generally considered non-toxic at typical concentrations, but some studies report cell-type specific cytotoxicity, especially at alkaline pH.[3][15][16][17]	Limited specific data on cytotoxicity in cell culture; generally considered to have low toxicity.[18][19]
Common Applications	Ubiquitous in a wide range of cell culture media.[4][20]	Environmental testing, biological experiments, and as a less-interfering alternative in sensitive cell culture applications.[7]

The "Hidden" Variables: Why the Choice of Indicator Matters

Furthermore, the interference of phenol red with fluorescence-based assays is a critical consideration in an era of high-content imaging and flow cytometry.[3] The spectral properties of phenol red can overlap with those of common fluorophores, leading to increased background noise and reduced signal-to-noise ratios.

While bromothymol blue is generally considered to be more biologically inert, it is imperative to recognize that comprehensive studies on its long-term effects on various cell lines are less abundant compared to phenol red. Therefore, for any new application, empirical validation is the most robust approach.

Experimental Protocol: Validating a pH Indicator for Your Cell Culture System

To ensure the scientific integrity of your research, it is crucial to validate the chosen pH indicator for your specific cell line and experimental assays. The following protocol provides a framework for this validation process.

Objective: To assess the potential impact of phenolsulfonephthalein sodium and bromothymol blue on cell proliferation and assay performance.

Materials:

• Your cell line of interest

• Phenol red-free basal culture medium (e.g., DMEM, RPMI-1640)[21]

• Fetal Bovine Serum (FBS) or other appropriate serum

• Penicillin-Streptomycin solution

• Phenolsulfonephthalein sodium salt

• Bromothymol blue

• 96-well cell culture plates

• Cell proliferation assay reagent (e.g., MTT, PrestoBlue™)

• Microplate reader

• Fluorescence microscope (if applicable)

Experimental Workflow:

Caption: Experimental workflow for validating pH indicators in cell culture.

Step-by-Step Methodology:

• Preparation of Media and Indicator Stocks:

  • Prepare a batch of your standard cell culture medium using a phenol red-free basal formulation.

  • Prepare concentrated stock solutions of phenolsulfonephthalein sodium and bromothymol blue in sterile water or a suitable solvent. Filter-sterilize these stock solutions.

• Cell Seeding:

  • Culture your cells of interest in your standard phenol red-containing medium until they reach the desired confluency for subculturing.

  • Harvest the cells and resuspend them in the prepared phenol red-free medium.

  • Seed the cells into 96-well plates at a density appropriate for your cell line and the duration of the experiment. Include wells for "no-cell" controls.

• Treatment Application:

  • Prepare a dilution series of both phenol red and bromothymol blue in the phenol red-free medium to achieve a range of final concentrations. These should bracket the typical working concentration (for phenol red, this is often around 15 µM).

  • Include a "no indicator" control group (phenol red-free medium only).

  • Carefully remove the seeding medium from the wells and replace it with the media containing the different indicator concentrations.

• Incubation:

  • Incubate the plates for time points relevant to your typical experiments (e.g., 24, 48, and 72 hours).

• Assessment of Cell Proliferation:

  • At each time point, perform a cell proliferation assay according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a microplate reader.

• Fluorescence Interference Assessment (if applicable):

  • If you routinely perform fluorescence-based assays, prepare a parallel plate of cells.

  • At the end of the incubation period, stain the cells with a common fluorescent dye you use in your research (e.g., DAPI for nuclear staining, a fluorescently-tagged antibody).

  • Image the cells using a fluorescence microscope, paying close attention to the background fluorescence in the different indicator-containing media compared to the indicator-free control.

• Data Analysis:

  • Calculate the relative cell proliferation for each indicator concentration at each time point, normalizing the data to the "no indicator" control.

  • Statistically analyze the data to determine if there are any significant differences in cell proliferation between the control and the indicator-treated groups.

  • Qualitatively and quantitatively assess the background fluorescence in your images.

Visualizing the Chemical Differences

The distinct pH transition ranges of phenol red and bromothymol blue are a direct result of their molecular structures.

Caption: pH-dependent color transitions of Phenol Red and Bromothymol Blue.

Conclusion and Recommendations

The choice of a pH indicator for cell culture media is a critical decision that extends beyond mere visual convenience. While phenolsulfonephthalein sodium (phenol red) has a long-standing history of use, its potential for estrogenic effects and interference with fluorescence-based assays necessitates careful consideration, especially in sensitive applications.[3][11][13] For studies involving hormone-sensitive cells or those relying heavily on fluorescence detection, the use of phenol red-free media is strongly recommended.[8][22]

Bromothymol blue presents a viable alternative with a suitable pH range for many cell culture applications and is generally considered more biologically inert.[7][8] However, the principle of due diligence remains paramount. We strongly advocate for the empirical validation of any pH indicator within your specific experimental system to ensure the integrity and reproducibility of your data. By making an informed choice, you can minimize experimental artifacts and enhance the reliability of your research findings.

References

• PromoCell. (2025, January 28). Impact of phenol red in cell culture and solutions. [Link]

• Berthois Y, Katzenellenbogen JA, Katzenellenbogen BS. (1986). Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proc Natl Acad Sci U S A, 83(8):2496-2500. [Link]

• Glover JF, Irwin JT, Darbre PD. (1988). Interaction of phenol red with estrogenic and antiestrogenic action on growth of human breast cancer cells ZR-75-1 and T-47-D. Cancer Res, 48(13):3693-3697. [Link]

• Welshons, W. V., Ganjam, V. K., & Jordan, V. C. (1986). Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proceedings of the National Academy of Sciences, 83(8), 2496–2500. [Link]

• The Science Company. Bromothymol Blue pH Indicator, 1 oz. [Link]

• Rajendran, K. G., Lopez, T., & Parikh, I. (1987). Estrogenic effect of phenol red in MCF-7 cells is achieved through activation of estrogen receptor by interacting with a site distinct from the steroid binding site. Biochemical and biophysical research communications, 142(3), 724–731. [Link]

• Yue, W., Wang, J. P., & Santen, R. J. (2012). Cytotoxicity of phenol red in toxicity assays for carbon nanoparticles. PloS one, 7(5), e37520. [Link]

• Lykkesfeldt, A. E., & Sørensen, E. K. (1992). pH-dependent cytotoxicity of contaminants of phenol red for MCF-7 breast cancer cells. British journal of cancer, 65(3), 399–403. [Link]

• Grady, B. D., Jr, & Schwab, C. E. (1991). pH-dependent cytotoxicity of contaminants of phenol red for MCF-7 breast cancer cells. In vitro cellular & developmental biology : journal of the Tissue Culture Association, 27A(1), 59–60. [Link]

• BioNordika. Phenol red-free cell culture media. [Link]

• Bio&SELL. Media without phenol red. [Link]

• Wikipedia. Bromothymol blue. [Link]

• ResearchGate. What substitutes phenol-free media in MTT assay?. [Link]

• Reddit. Does anyone know if there are substitutes for Bromothymol blue? Trying to do a cellular respiration lab. [Link]

• Sdfine. BROMOTHYMOL BLUE. [Link]

• ResearchGate. Is there a benefit to using different pH indicators for carbon utilization test?. [Link]

• European Commission. (2023, March 21). Scientific Committee on Consumer Safety SCCS OPINION on Sodium bromothymol blue (C186) (CAS No. 34722-90-2, EC No. 252-169-7). [Link]

• West Liberty University. (2005, October 11). Material Safety Data Sheet - Bromothymol blue. [Link]

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A Senior Application Scientist's Guide to Spectrophotometric pH Measurement: Phenolsulfonephthalein (Phenol Red) in Focus

For researchers, scientists, and drug development professionals, the accurate measurement of pH is a foundational requirement for experimental reproducibility and validity. While potentiometric methods using glass electrodes are a gold standard, spectrophotometric techniques offer a high-throughput, non-invasive alternative, particularly valuable in sensitive systems like cell cultures. This guide provides an in-depth comparison of phenolsulfonephthalein sodium (more commonly known as Phenol Red), a widely used pH indicator, against other common dyes, supported by experimental principles and data.

The Principle of Colorimetric pH Measurement

Spectrophotometric pH measurement leverages the principle that certain weak acids or bases, known as indicators, change color as they dissociate in response to changes in hydrogen ion concentration. This color change is due to alterations in the molecule's structure, which in turn affects its light absorption properties.[1][2][3]

For an indicator (HIn), the equilibrium in solution is:

HIn (Color 1) ⇌ H⁺ + In⁻ (Color 2)

The Henderson-Hasselbalch equation describes the relationship between pH, the indicator's acid dissociation constant (pKa), and the ratio of its conjugate base (In⁻) to acid (HIn) forms. By measuring the absorbance of the solution at wavelengths specific to each form, we can determine their relative concentrations and thereby calculate the pH.[4][5]

Phenolsulfonphthalein (Phenol Red): A Detailed Profile

Phenol Red is a sulfonephthalein dye that serves as a robust pH indicator within the physiologically crucial range of 6.8 to 8.2.[1][6][7] Its enduring popularity stems from its distinct color transition and solubility in aqueous media, making it a staple in applications like cell culture media monitoring.[7][8][9]

• Mechanism of Action: In solution, Phenol Red undergoes a reversible protonation/deprotonation.[1]

  • Acidic Form (HPS⁻): Below pH 6.8, the indicator is predominantly in its protonated, yellow form, with a maximum absorbance (λmax) around 433-443 nm.[1][6][9][10]

  • Basic Form (PS²⁻): Above pH 8.2, it transitions to its deprotonated, red/fuchsia form, with a λmax around 558-570 nm.[1][6][9][10]

This pH-dependent spectral shift is the key to its function.

Comparative Analysis: Phenol Red vs. Alternatives

While Phenol Red is versatile, its accuracy is optimal within its transition range. For pH measurements outside this window, or for applications requiring higher precision, other indicators may be more suitable. Here, we compare Phenol Red with two other common sulfonephthalein dyes: Bromothymol Blue and Cresol Red.

Indicator	pKa	pH Transition Range	λmax (Acidic Form)	λmax (Basic Form)	Primary Application Range
Phenol Red	~7.9[11][12]	6.8 (Yellow) – 8.2 (Red)[6][7]	~433 nm[13][14]	~558 nm[13][14]	Cell Culture, General Physiology
Bromothymol Blue	~7.1	6.0 (Yellow) – 7.6 (Blue)[15]	~427 nm[15]	~615 nm[15]	Neutral pH Titrations, Aquatics[15]
Cresol Red	~8.3	7.2 (Yellow) – 8.8 (Reddish-Purple)	~433 nm[16]	~573 nm[16]	Seawater, slightly alkaline solutions[16]

Expert Insight: The choice of indicator is paramount and is dictated by the expected pH of the sample. The most accurate spectrophotometric measurements are obtained when the sample pH is close to the indicator's pKa, as this ensures that both the acidic and basic forms are present in quantifiable amounts.

Experimental Protocol: A Self-Validating Workflow for Comparing Indicator Accuracy

This protocol describes a dual-wavelength spectrophotometric method to determine the pH of a buffer solution and validate the accuracy of an indicator against a calibrated pH meter.

Methodology:

• Preparation of Standards:

  • Prepare a series of buffer solutions with known pH values spanning the indicator's range (e.g., phosphate buffers from pH 6.5 to 8.5).

  • Verify the pH of each buffer solution using a recently calibrated potentiometric pH meter. This is your "gold standard" value.

• Determination of Molar Absorptivity:

  • Prepare two cuvettes containing the indicator at a fixed concentration.

  • Acidify one cuvette (e.g., with 0.1 M HCl) to fully convert the indicator to its acidic form (HIn).

  • Make the second cuvette basic (e.g., with 0.1 M NaOH) to convert the indicator to its basic form (In⁻).

  • Scan the absorbance of both solutions across the visible spectrum (e.g., 400-700 nm) to determine the wavelength of maximum absorbance for each form (λ₁ for HIn, λ₂ for In⁻).[4][5]

• Sample Measurement:

  • To a known volume of your verified buffer sample, add a precise amount of the indicator stock solution.

  • Measure the absorbance of this solution at the two determined wavelengths (λ₁ and λ₂).

• pH Calculation:

  • The pH can be calculated using the following equation, which incorporates the absorbance ratio (R = Aλ₂ / Aλ₁) and molar absorptivity ratios (e₁, e₂, e₃) derived from the spectra of the pure acidic and basic forms.[14]

  • pH = pKₐ + log[(R - e₁) / (e₂ - R * e₃)]

  • Causality Note: This dual-wavelength ratiometric approach is superior to a single wavelength measurement because it minimizes errors from variations in indicator concentration, path length, or solution turbidity.[8]

Hypothetical Experimental Data:

The following table illustrates a hypothetical comparison of pH values for a set of phosphate buffers, as measured by a calibrated pH meter versus spectrophotometry with Phenol Red.

Buffer ID	pH Meter (Reference)	Absorbance at 433 nm (A₁)	Absorbance at 558 nm (A₂)	Calculated Spectro-pH	Deviation
P-68	6.80	0.452	0.185	6.82	+0.02
P-72	7.20	0.315	0.320	7.21	+0.01
P-76	7.60	0.188	0.485	7.60	0.00
P-80	8.00	0.095	0.650	8.01	+0.01
P-84	8.40	0.048	0.780	8.43	+0.03

Factors Influencing the Accuracy of Phenol Red

While powerful, spectrophotometric methods are subject to interferences that must be understood and controlled for trustworthy results.

• Indicator Purity: Commercial preparations of sulfonephthalein dyes can contain impurities that introduce systematic pH errors. For high-accuracy applications, using purified indicator salts is recommended.[17][18]

• Temperature and Ionic Strength: The pKa of Phenol Red is dependent on both temperature and the ionic strength of the solution.[14] For highest accuracy, calibration curves should be generated under conditions that closely match the experimental samples.

• Chemical Interference: High concentrations of chlorine or bromine can react with Phenol Red, altering its color and leading to inaccurate readings.[19] This is a particular concern in applications like swimming pool water testing.

• Protein Binding: In biological media rich in proteins, such as those containing fetal bovine serum (FBS), proteins can bind to the indicator, causing a slight shift in its pKa and affecting the pH reading.

• Estrogenic Activity: It is crucial for researchers in endocrinology and cancer biology to be aware that Phenol Red can exhibit weak estrogenic activity, which may influence experiments on hormone-sensitive cells.[9][20] In such cases, using phenol red-free media is essential.

Conclusion and Recommendations

Phenolsulfonephthalein (Phenol Red) is a reliable and effective indicator for spectrophotometric pH measurement within the physiological range (pH ~6.8-8.2). Its accuracy is highest near its pKa (~7.9) and can be excellent when potential interferences are controlled. Spectrophotometric methods, particularly dual-wavelength ratiometric approaches, offer high precision, often on the order of ±0.001 pH units or better in well-buffered systems.[14]

Recommendations for Optimal Use:

• Select the Right Tool: Choose an indicator whose pKa is close to the expected pH of your sample.

• Validate Your System: Always validate your spectrophotometric results against a properly calibrated pH meter, especially when establishing a new assay.

• Control for Variables: Be mindful of temperature, ionic strength, and potential chemical interferences.

• Consider the Context: For sensitive biological assays, be aware of the potential for non-pH-related effects, such as estrogenicity, and use indicator-free media when necessary.

By understanding the principles, performing proper validation, and controlling for key variables, researchers can confidently employ Phenol Red and other indicators to achieve accurate and high-throughput pH measurements.

References

• Consolidated Chemical. Bromothymol Blue Indicator | High-Purity Reagent Grade. Available from: [Link]

• CP Lab Safety. Bromothymol Blue, (0.04% in Water) [for pH Determination], 500mL. Available from: [Link]

• LaMotte Company. (2020). Common Interferences in Pool and Spa Water Testing. Available from: [Link]

• Wikipedia. Phenolphthalein. Available from: [Link]

• ChemLab. The Spectrophotometric Determination of the pH of a Buffer. Available from: [Link]

• Fleger, K. L., Byrne, R. H., & Liu, X. (2024). Physical–chemical characterization of purified phenol red for spectrophotometric pH measurements in riverine, estuarine, and oceanic waters. Talanta Open. Available from: [Link]

• Agilent Technologies. Using Phenol Red to Assess pH in Tissue Culture Media. Available from: [Link]

• Davis, G. (2025). Phenol Red - pH Indicator. CRAN. Available from: [Link]

• University of Florida. THE SPECTROPHOTOMETRIC DETERMINATION OF pH. Available from: [Link]

• Kirkwood, T. et al. (2014). A high-throughput colourimetric method for the determination of pH in crystallization screens. Acta Crystallographica Section D: Biological Crystallography. Available from: [Link]

• Florida State University. Spectrophotometric and Potentiometric Determination of pH. Available from: [Link]

• Allan, D., & Heacock, H. (2017). Determining the accuracy of colorimetric pH testing compared to potentiometric methods. BCIT Environmental Public Health Journal. Available from: [Link]

• Liu, X. et al. (2012). Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple. Analytical Chemistry. Available from: [Link]

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• BMG Labtech. A pH determination method suitable for high-throughput approaches based on spectral absorbance. Available from: [Link]

• Truman State University. Spectrophotometric Determination of the pKa of Bromothymol Blue. Available from: [Link]

• Patsavas, M. C., Byrne, R. H., & Liu, X. Physical–chemical Characterization of Purified Cresol Red for Spectrophotometric pH Measurements in Seawater. Digital Commons @ University of South Florida. Available from: [Link]

• ResearchGate. Determination of pH by phenol red absorption. Available from: [Link]

• Liu, X. et al. (2016). Spectrophotometric measurement of freshwater pH with purified meta-cresol purple and phenol red. Limnology and Oceanography: Methods. Available from: [Link]

• Patsavas, M. C., Byrne, R. H., & Liu, X. (2013). Physical–chemical characterization of purified cresol red for spectrophotometric pH measurements in seawater. Ocean Acidification. Available from: [Link]

• Yao, W., & Byrne, R. H. (2001). Spectrophotometric Determination of Freshwater pH Using Bromocresol Purple and Phenol Red. Environmental Science & Technology. Available from: [Link]

• University of Florida. Spectrophotometric Determination of pH: Introduction. Available from: [Link]

• Taylor Technologies. (2014). pH Test Interference. YouTube. Available from: [Link]

• HORIBA. Ways of Measuring pH. Available from: [Link]

• DeGrandpre, M. D. et al. (2019). Accurate spectrophotometric pH measurements made directly in the sample bottle using an aggregated dye perturbation approach. Limnology and Oceanography: Methods. Available from: [Link]

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• Sani, M. et al. (2024). Accuracy of pH strip testing and pH liquid testing versus standard pH meter of gastric contents in critically ill patients. BMJ Open. Available from: [Link]

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• Roda, A. et al. (2016). Color Change of Phenol Red by Integrated Smart Phone Camera as a Tool for the Determination of Neurotoxic Compounds. Sensors (Basel). Available from: [Link]

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Comparative Guide: Estrogenic Activity of Phenolsulfonephthalein Sodium vs. Phenol Red

As a Senior Application Scientist specializing in cell culture optimization and assay development, I frequently encounter confounding variables in endocrine-sensitive in vitro models. One of the most historically significant yet misunderstood variables is the use of phenol red as a pH indicator.

This guide provides an objective, data-driven comparison between standard Phenol Red (free acid) and its purified counterpart, Phenolsulfonephthalein Sodium (sodium salt) . By understanding the mechanistic causality behind their differing estrogenic profiles, researchers can design more rigorous, artifact-free experimental systems.

The "Impurity" Paradigm: Mechanistic Causality

In 1986, a landmark study by Berthois et al. demonstrated that commercial phenol red acts as a weak estrogen, binding to the Estrogen Receptor alpha (ERα) and stimulating the proliferation of estrogen-responsive MCF-7 breast cancer cells [1]. This finding fundamentally disrupted endocrine research, leading to the widespread adoption of phenol red-free media for hormone studies [2].

However, subsequent structural and biochemical analyses revealed a critical nuance: the estrogenic activity does not originate from the phenolsulfonphthalein molecule itself [3]. Instead, the activity is driven by highly lipophilic impurities generated during the dye's synthesis—specifically bis(4-hydroxyphenyl)[2-(phenoxysulfonyl)phenyl]methane [[4]]([Link]4].

This distinction is where the chemical state of the dye becomes experimentally critical. Phenol red in its free acid form has low aqueous solubility (~3 mg/mL) [5]. By converting the dye to its sodium salt (Phenolsulfonephthalein Sodium), aqueous solubility increases dramatically to ~25 mg/mL [5]. This high differential solubility allows for rigorous solvent partitioning. When the aqueous sodium salt is subjected to ether extraction, 95-99% of the lipophilic estrogenic impurities partition into the organic phase, leaving a highly purified, estrogen-free indicator in the aqueous phase [3].

ERα activation pathway by phenol red lipophilic impurities vs pure sodium salt.

Quantitative Data Comparison

The following table summarizes the performance and biochemical impact of crude phenol red versus the purified sodium salt in standard cell culture conditions (typically supplemented at 11-15 mg/L or ~30 μM) [1].

Parameter	Crude Phenol Red (Free Acid)	Purified Phenolsulfonephthalein Sodium
Primary Use State	Unpurified powder / standard media	Purified salt / specialized assays
Aqueous Solubility	~3 mg/mL [5]	~25 mg/mL [[5]](5]
Estrogenic Impurities	Present (~0.002% by weight) [4]	Removed (95-99% reduction) [3]
ER Binding Affinity	~0.001% of Estradiol [1]	Negligible [[3]]([Link]3]
MCF-7 Proliferation	200% stimulation over baseline [1]	Baseline (No stimulation) [[3]]([Link]3]
PR Induction	300% increase over baseline [[1]]([Link]1]	Baseline [3]

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, researchers must either purchase pre-purified phenolsulfonephthalein sodium or purify it in-house. Below are the self-validating protocols for purification and subsequent biological verification.

Protocol A: Ether Extraction Purification of Phenolsulfonephthalein Sodium

Causality Focus: Why use ether? Diethyl ether is highly non-polar, creating a perfect partition for the lipophilic bis(4-hydroxyphenyl)[2-(phenoxysulfonyl)phenyl]methane impurity. Meanwhile, the ionic sodium salt remains securely trapped in the aqueous phase [3].

• Solubilization: Dissolve 1.0 g of crude phenol red in 100 mL of 0.02 N NaOH to form the sodium salt (target concentration: 10 g/L).

• Phase Partitioning: Transfer the aqueous solution to a separatory funnel. Add 100 mL of diethyl ether.

• Agitation: Agitate vigorously for 2 minutes. Vent the funnel frequently to release vapor pressure.

• Separation: Allow 15 minutes for complete phase separation. The lower aqueous phase contains the purified phenolsulfonephthalein sodium.

• Iterative Cleansing: Drain the aqueous phase and repeat the ether extraction 3 additional times to ensure >95% removal of lipophilic impurities.

• Recovery: Lyophilize the final aqueous phase to recover the purified sodium salt powder, or sterile-filter (0.22 μm) for direct media supplementation.

Workflow for removing lipophilic estrogenic impurities via ether extraction.

Protocol B: MCF-7 Proliferation Assay for Estrogenicity Validation

Causality Focus: Standard Fetal Bovine Serum (FBS) contains endogenous estrogens that will saturate ERα and mask the weak estrogenic effects of phenol red impurities. Therefore, using Dextran-Coated Charcoal (DCC)-stripped serum is a non-negotiable requirement to establish a true hormone-free baseline [1].

• Cell Starvation: Culture MCF-7 cells in phenol red-free MEM supplemented with 5% DCC-stripped FBS for 7 days prior to the assay to deplete endogenous steroid reserves.

• Seeding: Seed cells at 1.5×104 cells/well in 24-well plates and allow 24 hours for attachment.

• Treatment Application: Treat parallel wells with:

  • Vehicle control (0.1% ethanol).

  • 10 nM 17β-estradiol (Positive control).

  • 30 μM Crude Phenol Red.

  • 30 μM Purified Phenolsulfonephthalein Sodium (from Protocol A).

• Incubation: Incubate for 6 days at 37°C, replacing media and treatments every 48 hours.

• Quantification: Trypsinize cells and quantify proliferation using an automated cell counter.

• Self-Validation Check: The assay is only valid if the 10 nM estradiol positive control shows at least a 3-fold increase in cell number over the vehicle control. A successful purification is validated when the purified sodium salt yields cell counts statistically indistinguishable from the vehicle control [3].

References

• Bindal, R. D., et al. "Lipophilic impurities, not phenolsulfonphthalein, account for the estrogenic activity in commercial preparations of phenol red." Journal of Steroid Biochemistry, PubMed. URL:[Link]

• Bindal, R. D., et al. "Bis(4-hydroxyphenyl)[2-(phenoxysulfonyl)phenyl]methane: isolation and structure elucidation of a novel estrogen from commercial preparations of phenol red (phenolsulfonphthalein)." PubMed. URL:[Link]

• "Endogenous Estrogen-Mimetic Compounds in Cell Culture Media Influence Human Mesenchymal Stromal Cell (hMSC) Processes and Differentiation in a Sex-Biased Manner". bioRxiv. URL:[Link]

• Berthois, Y., et al. "Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture." Proc Natl Acad Sci U S A, PMC. URL:[Link]

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• 4. Bis(4-hydroxyphenyl)[2-(phenoxysulfonyl)phenyl]methane: isolation and structure elucidation of a novel estrogen from commercial preparations of phenol red (phenolsulfonphthalein) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Phenol Red vs. Resazurin in Cell Viability Assays: A Comparison Guide to Interference and Protocol Optimization

Executive Summary & Mechanistic Overview

Cell viability assays are the bedrock of in vitro pharmacology and toxicology. The resazurin reduction assay (often commercialized as alamarBlue™) is widely favored for its non-toxic, continuous-monitoring capabilities[1][2]. However, researchers frequently encounter a critical variable: phenolsulfonephthalein sodium (phenol red) . As a ubiquitous pH indicator in cell culture media, phenol red introduces a dual-layered interference risk—optical spectral overlap and biological modulation[2][3].

This guide objectively compares assay performance in phenol red-containing versus phenol red-free environments, detailing the causality behind the interference and providing self-validating protocols to ensure data integrity.

The Causality of Interference: Optical vs. Biological Dynamics

As an Application Scientist, troubleshooting an assay requires understanding the molecular interactions at play rather than merely following a kit insert.

A. Optical Interference: The Inner-Filter Effect

Resazurin is a blue, non-fluorescent redox dye. Metabolically active cells reduce it (via cytosolic and mitochondrial enzymes like diaphorases) into resorufin, a highly fluorescent pink molecule[2][4]. Resorufin is optimally excited at 530–560 nm and emits at 590 nm[2][5].

Phenol red, at a physiological pH of 7.4, is bright red and exhibits a strong absorbance peak around 560 nm[3]. This creates a classic inner-filter effect: phenol red absorbs the excitation photons intended for resorufin. While 5 note that phenol red does not alter the fundamental resazurin chemistry[5], it artificially shifts absorbance baseline values by approximately +0.03 OD units and can slightly quench the fluorescence dynamic range[2][6].

B. Biological Interference: Estrogen Mimicry

Beyond optical quenching, phenol red possesses structural homology to non-steroidal hormones like 17β-estradiol[3]. In estrogen-receptor (ER) positive cell lines (such as MCF-7 or BeWo), phenol red acts as a weak estrogenic agonist[3]. Research published in 3 demonstrates that phenol red can artificially stimulate proliferation and downregulate specific cytochrome P450 (CYP) enzymes, confounding viability and metabolic readouts[3]. Therefore, observed changes in resazurin reduction might reflect phenol red-induced metabolic shifts rather than true experimental outcomes[3][7].

Quantitative Data Comparison

Table 1: Spectral Properties & Interference Mechanisms

Compound	Primary Function	State/Color at pH 7.4	Peak Absorbance	Peak Emission	Interference Mechanism
Resazurin	Viability Substrate	Oxidized / Blue	~600 nm	None (Non-fluorescent)	N/A
Resorufin	Viability Product	Reduced / Pink	~570 nm	~590 nm	Target Signal

| Phenol Red | pH Indicator | Deprotonated / Red | ~560 nm | Weak/Negligible | Inner-filter effect (Absorbs Ex light); Baseline shift (+0.03 OD) |

Table 2: Impact of Media Components on Resazurin Readouts

Media Condition	Assay Impact	Recommended Action
Phenol Red-Containing	+0.03 OD baseline shift; Potential estrogenic stimulation in ER+ cells.	Use strict "No-Cell" blank subtraction; Avoid for CYP450 or ER+ studies.

| Phenol Red-Free | Optimal signal-to-noise ratio; True biological baseline. | Ideal for all fluorometric viability assays and metabolic screening. |

Experimental Protocols: Self-Validating Systems

Every robust protocol must be a self-validating system. Below are two methodologies comparing the use of phenol red-containing media (with mathematical correction) versus phenol red-free media.

Protocol A: Resazurin Fluorescence Assay in Phenol Red-Containing Media

If transitioning to phenol red-free media is impossible (e.g., primary cells sensitive to media changes), use this self-validating blank-subtraction method recommended by 6[6].

• Plate Preparation: Seed cells in 96-well plates. Crucially, include a "No-Cell Control" (media + phenol red + vehicle) and a "No-Cell + Compound Control" (media + phenol red + test compound) to account for background fluorescence[6].

• Treatment: Apply test compounds and incubate for the desired duration.

• Resazurin Addition: Add resazurin reagent to a final concentration of 10% (v/v) (equivalent to ~44 µM)[4][7].

• Incubation: Incubate for 1–4 hours at 37°C, 5% CO2[8].

• Detection: Measure fluorescence using a microplate reader at Ex 530-560 nm and Em 590 nm[2][5].

• Validation & Calculation: Subtract the fluorescence of the "No-Cell Control" from all experimental wells. This mathematically nullifies the inner-filter quenching and the baseline shift caused by phenol red[2][6].

Protocol B: High-Fidelity Assay in Phenol Red-Free Media

For estrogen-sensitive lines or high-throughput screening (HTS) where signal-to-noise ratios are paramount, phenol red-free media is the superior alternative[3].

• Media Adaptation: Wean cells into phenol red-free media supplemented with identical FBS concentrations at least 48 hours prior to the assay[3][4].

• Execution: Follow Steps 1-5 from Protocol A.

• Validation: The absence of phenol red eliminates estrogenic background noise, ensuring that the resazurin reduction strictly correlates with the test compound's effect on mitochondrial reductases[2][3].

Process Visualizations

Figure 1: Mechanistic pathway of resazurin reduction and points of optical interference.

Figure 2: Self-validating resazurin assay workflow designed to mathematically nullify background.

References

• Title: Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf (nih.gov) URL: 9

• Title: Cell Viability, Proliferation, Cryopreservation, and Apoptosis Support—Getting Started Source: Thermo Fisher Scientific URL: 6

• Title: Advantages of alamarBlue Source: Bio-Rad Antibodies URL: 1

• Title: A First Approach to Evaluate the Cell Dose in Highly Porous Scaffolds By Using a Nondestructive Metabolic Method Source: Taylor & Francis URL: 4

• Title: Resazurin Cell Viability Assay Kit (alamarBlue™) Source: Biotium URL: 5

• Title: Differential Impacts of Phenol Red on Benzo[a]pyrene and Dexamethasone-Modified Cytochrome P450s in Human Cancer Cells Source: Science Alert URL: 3

• Title: Cellular Stress Induced by Resazurin Leads to Autophagy and Cell Death Via Production of Reactive Oxygen Species and Mitochondrial Impairment Source: PMC (nih.gov) URL: 7

• Title: Multiple Applications of Alamar Blue as an Indicator of Metabolic Function and Cellular Health in Cell Viability Bioassays Source: PMC (nih.gov) URL: 2

• Title: Resazurin-Based Assay for Quantifying Living Cells during Alkaline Phosphatase (ALP) Release Source: MDPI URL: 8

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A Comparative Analysis of Phenolsulfonephthalein Sodium (Phenol Red) Behavior Across Different Buffer Systems: A Guide for Researchers

Phenolsulfonephthalein sodium, widely known as Phenol Red, is a ubiquitous tool in the modern laboratory. Its vivid, pH-dependent color change provides an immediate visual cue for the health of cell cultures and the state of chemical reactions.[1][2] However, the reliability of Phenol Red is not absolute; its performance is intricately linked to the chemical environment it inhabits, most notably the buffer system employed. This guide offers a comparative analysis of Phenol Red's behavior in commonly used buffer systems, providing researchers, scientists, and drug development professionals with the technical insights and experimental data necessary to make informed decisions for their specific applications.

The Chemistry of a Color Change: Phenol Red's Mechanism

Phenol Red is a weak acid with a pKa of approximately 8.0 at 20°C.[2][3] Its color transition, which spans from yellow at a pH below 6.8 to a bright pink or fuchsia above pH 8.2, is the result of a structural rearrangement of the molecule.[3][4][5][6][7] This change in molecular structure alters its electronic configuration and, consequently, the wavelengths of light it absorbs.[6]

• Acidic Form (HIn): Below pH 6.8, the molecule is protonated and appears yellow, with a maximum absorbance (λmax) around 443 nm.[3][6]

• Basic Form (In⁻): As the pH increases, the molecule loses a proton, resulting in a deprotonated form that is red and has a λmax of approximately 560-570 nm.[1][3][6]

This equilibrium is the foundation of its function as a pH indicator.

Caption: The pH-dependent equilibrium of Phenol Red.

Comparative Performance in Common Buffer Systems

The choice of buffer can significantly influence the perceived pH and the accuracy of Phenol Red as an indicator. This is due to factors such as ionic strength and specific chemical interactions between the buffer components and the indicator dye.[8][9][10][11][12]

Buffer System	Typical pH Range	Advantages	Potential Issues with Phenol Red
Phosphate	5.8 - 8.0	Physiologically relevant, high buffering capacity around neutral pH.	Generally reliable; high ionic strengths can slightly alter the pKa of Phenol Red.
Citrate	3.0 - 6.2	Strong buffering capacity in the acidic to slightly acidic range.	Can chelate divalent cations, which might indirectly affect cellular processes that influence pH.
Tris	7.5 - 9.0	Commonly used in molecular biology for DNA and protein work.	The pH of Tris buffers is highly temperature-dependent, which can lead to misinterpretation of Phenol Red's color if not controlled.[8][9][11][12]
Bicarbonate	~7.2 - 7.6 (in 5% CO₂)	Mimics physiological conditions in cell culture by requiring a CO₂ environment.[1][13]	The pH is dynamic and dependent on dissolved CO₂; outgassing can rapidly increase the pH, causing a color shift to pink/fuchsia.[1][13][14]

Quantitative Analysis: Spectrophotometric Data

Spectrophotometry provides a quantitative measure of Phenol Red's behavior. The absorbance maxima (λmax) for the acidic and basic forms are key parameters.

Parameter	Wavelength/Value	Significance
λmax (Acidic Form)	~443 nm[3][6]	Peak absorbance for the yellow form of Phenol Red.
λmax (Basic Form)	~560 nm[1][3]	Peak absorbance for the red form of Phenol Red.
Isosbestic Point	~480 nm[15][16]	The wavelength at which the absorbance of the acidic and basic forms is the same. Absorbance at this wavelength is independent of pH and can be used to determine the total concentration of the indicator.
pKa	~8.0[2][3]	The pH at which the concentrations of the acidic and basic forms are equal. This can be influenced by the buffer system.

Experimental Protocols

Protocol 1: Preparation of Standard Buffer Solutions

Accurate buffer preparation is critical for any comparative analysis.[17][18][19][20]

A. 0.1 M Phosphate Buffer (pH 7.4)

• Prepare stock solutions of 0.1 M monobasic sodium phosphate (NaH₂PO₄) and 0.1 M dibasic sodium phosphate (Na₂HPO₄).

• To a 100 mL volumetric flask, add 19.0 mL of the 0.1 M NaH₂PO₄ solution.

• Add 81.0 mL of the 0.1 M Na₂HPO₄ solution.

• Verify the pH with a calibrated pH meter and adjust if necessary with small volumes of the stock solutions.

B. 0.1 M Citrate Buffer (pH 5.0)

• Prepare stock solutions of 0.1 M citric acid and 0.1 M sodium citrate.

• To a 100 mL volumetric flask, add 20.5 mL of the 0.1 M citric acid solution.

• Add 29.5 mL of the 0.1 M sodium citrate solution.

• Bring the final volume to 100 mL with deionized water.

• Confirm the pH with a calibrated pH meter.

C. 0.1 M Tris-HCl Buffer (pH 8.0)

• Dissolve 1.21 g of Tris base (tris(hydroxymethyl)aminomethane) in approximately 80 mL of deionized water.

• Adjust the pH to 8.0 by slowly adding concentrated HCl while monitoring with a calibrated pH meter.

• Bring the final volume to 100 mL with deionized water.

Protocol 2: Spectrophotometric Determination of Phenol Red's Apparent pKa (pKa')

This protocol allows for the empirical determination of Phenol Red's pKa in a specific buffer system.[21][22][23][24][25]

Caption: Workflow for Spectrophotometric pKa' Determination.

Causality and Field-Proven Insights

• Ionic Strength: Higher ionic strength in a buffer solution can shield the charged indicator molecules, slightly altering the equilibrium and thus the pKa.[10] This is a key reason why the apparent pKa of Phenol Red may differ between, for example, a high-salt phosphate-buffered saline (PBS) and a lower ionic strength Tris buffer.

• Temperature Dependence: The pKa of some buffers, particularly Tris, is sensitive to temperature changes.[8][9][11][12] A Tris buffer prepared to pH 8.0 at 25°C will have a different pH at 37°C. This can lead to an apparent color change in Phenol Red that reflects the buffer's pH shift, not a change in the experimental system itself.

• The "Protein Error": In biological applications, high concentrations of proteins, especially albumin, can bind to pH indicators, causing a color change independent of the actual pH.[26][27][28][29] This "protein error" can lead to inaccuracies in pH estimation in protein-rich solutions.[26][27][29] Researchers should be aware of this phenomenon, particularly when working with serum-containing media or protein assays.

Conclusion and Recommendations

The choice of buffer system has a tangible impact on the performance of Phenolsulfonephthalein sodium as a pH indicator. While generally robust, its accuracy can be influenced by the specific chemical and physical properties of the buffer.

• For applications requiring high physiological relevance, phosphate buffers are often a suitable choice.

• When working with biological samples containing high protein concentrations, be mindful of the potential for protein error .

• For experiments conducted at temperatures other than ambient, the temperature-dependent pH of buffers like Tris must be accounted for.

• In cell culture applications utilizing bicarbonate buffers , the color of Phenol Red should be interpreted in the context of a dynamic equilibrium with dissolved CO₂.

By understanding these interactions, researchers can select the optimal buffer system for their needs, ensuring that the vibrant colors of Phenol Red provide an accurate and reliable indication of pH.

References

• Agilent Technologies, Inc. (n.d.). Using Phenol Red to Assess pH in Tissue Culture Media. Retrieved from [Link]

• Filo. (2026, February 16). Explain the protein error of indicators and list any sources of interfere. Retrieved from [Link]

• Holm, R., et al. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. International Journal of Pharmaceutics, 560, 357-364. doi:10.1016/j.ijpharm.2019.02.019. Retrieved from [Link]

• Holm, R., et al. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Semantic Scholar. Retrieved from [Link]

• Wikipedia. (n.d.). Phenol red. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Phenolsulfonphthalein? Retrieved from [Link]

• Unknown. (n.d.). Detailed discussion of pKa vs pKa 0 of the buffer. Retrieved from [Link]

• Roskilde University. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Retrieved from [Link]

• YouTube. (2022, October 19). Phenol red and pH buffering of cell culture media. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenol Red. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). Absorbance spectra of phenol red at different pH values. Retrieved from [Link]

• ResearchGate. (n.d.). Notes on Protein Error Trend in pH Test Strips. Retrieved from [Link]

• Unknown. (n.d.). Spectrometric Determination of the Acid Dissociation Constant of an Acid-base Indicator Experiment 3. Retrieved from [Link]

• ResearchGate. (2019). Buffer Solutions in Drug Formulation and Processing: How pKa values Depend on Temperature, Pressure and Ionic Strength. Retrieved from [Link]

• Unknown. (n.d.). THE SPECTROPHOTOMETRIC DETERMINATION OF pH. Retrieved from [Link]

• University of Louisiana Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. Retrieved from [Link]

• Salgado, L., & Vargas-Hernández, C. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry, 5, 1290-1301. doi: 10.4236/ajac.2014.517135. Retrieved from [Link]

• Truman State University. (n.d.). Spectrophotometric Determination of the pKa of Bromothymol Blue. Retrieved from [Link]

• Herbst, M., & Piontek, P. (1969). [The protein error of the pH-indicator bromthymol blue in biological solutions]. Pflugers Archiv, 313(2), 186-193. doi:10.1007/BF00586246. Retrieved from [Link]

• Culture Collections. (n.d.). CO2 concentration and pH control in the cell culture laboratory. Retrieved from [Link]

• PromoCell. (2025, January 28). Impact of phenol red in cell culture and solutions. Retrieved from [Link]

• Biology LibreTexts. (2025, April 19). 11: Creating Buffer Solutions. Retrieved from [Link]

• CRAN. (2025, June 08). Phenol Red - pH Indicator. Retrieved from [Link]

• Eduterre. (n.d.). pH Indicators Analysis within Seconds. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of pH by phenol red absorption. Retrieved from [Link]

• Precision Laboratories. (2020, February 13). Protein Error of Indicators: QAC & Protein Test Strips. Retrieved from [Link]

• Shimadzu. (n.d.). Preparing Buffer Solutions. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). Buffer Solutions. Retrieved from [Link]

• Unknown. (n.d.). preparation of buffer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenol; Scarlet Red. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenol Red sodium salt. PubChem Compound Database. Retrieved from [Link]

• Mettler Toledo. (n.d.). Buffer Preparation – Solutions, Calculation & Solving Common Problems. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Phenolsulfonephthalein Sodium

As researchers and scientists, our focus is often on the cutting edge of discovery. However, the integrity of our work and the safety of our laboratories are fundamentally linked to the meticulous management of the chemicals we use, from procurement to disposal. Phenolsulfonephthalein sodium, commonly known as Phenol Red, is a ubiquitous reagent in our field, prized as a pH indicator in cell culture media and various diagnostic tests.[1][2] While essential, its proper disposal is a critical, non-negotiable aspect of responsible laboratory practice.

This guide moves beyond a simple checklist. It provides a comprehensive operational and disposal plan rooted in the principles of chemical safety, regulatory compliance, and scientific best practices. Our goal is to empower you with the knowledge to not only follow procedures but to understand the causality behind them, ensuring a self-validating system of safety within your laboratory.

Section 1: Hazard Assessment & Risk Mitigation

Understanding the inherent risks of a substance is the first step in managing it safely. Phenolsulfonephthalein sodium, while not acutely toxic, is classified as a hazardous chemical by the Occupational Safety and Health Administration (OSHA).[3][4] Its primary hazards are irritant properties, which dictate the necessary handling and disposal precautions.

Key Hazards:

• Skin and Eye Irritation: Direct contact with the powder or concentrated solutions can cause significant skin and serious eye irritation.[5][6][7][8]

• Respiratory Tract Irritation: Inhalation of the dust can irritate the respiratory system.[5][6][8]

• Combustibility: While not highly flammable, the fine dust can form explosive mixtures with air, creating a fire hazard if an ignition source is present.[9][10]

These hazards necessitate a disposal protocol that minimizes direct contact, prevents the generation of dust, and ensures the waste is clearly identified to prevent accidental exposure to others.

Hazard Classification	Required Personal Protective Equipment (PPE)	Rationale for Disposal Protocol
Skin Irritant (Category 2) [4][7]	Nitrile gloves, Lab coat	Prevents direct skin contact during handling and disposal. Contaminated PPE must also be disposed of or decontaminated properly.
Serious Eye Irritant (Category 2) [4][7]	ANSI Z87.1-compliant safety goggles or face shield	Protects against accidental splashes of solutions or airborne dust during waste consolidation and cleanup.
Respiratory Irritant (Category 3) [4][5]	Use in a well-ventilated area. A NIOSH-approved respirator may be required if dust generation is unavoidable.[9]	Waste handling procedures must be designed to minimize dust generation (e.g., gentle sweeping, not using compressed air).

Section 2: The Regulatory Landscape: OSHA and EPA Compliance

Two primary federal agencies in the United States govern the lifecycle of laboratory chemicals:

• OSHA (Occupational Safety and Health Administration): OSHA's Laboratory Standard (29 CFR 1910.1450) mandates that employers develop a Chemical Hygiene Plan (CHP) .[11][12] This written plan must outline procedures for safe chemical handling, including specific waste disposal protocols, to protect laboratory personnel.[11]

• EPA (Environmental Protection Agency): The EPA, under the Resource Conservation and Recovery Act (RCRA) , regulates how hazardous waste is identified, managed, transported, and ultimately disposed of.[13] A core tenet of RCRA is that the "generator" of the waste (i.e., your laboratory) is responsible for correctly identifying and managing it from "cradle to grave."[13][14]

Section 3: Phenolsulfonephthalein Sodium Waste Classification

The critical step in disposal is determining whether your waste is "hazardous" according to the EPA. This determination dictates the entire disposal pathway. While pure phenolsulfonephthalein sodium is not specifically "listed" as a hazardous waste by the EPA, it could be classified as such if it exhibits one of the four characteristics of hazardous waste: Ignitability, Corrosivity, Reactivity, or Toxicity.[15]

The following workflow is essential for proper classification.

Caption: Waste Classification Decision Workflow.

For most laboratories, waste containing phenolsulfonephthalein sodium will be classified as hazardous due to being mixed with other regulated chemicals or exhibiting hazardous characteristics from the experimental process. When in doubt, the most prudent and compliant approach is to manage the waste as hazardous.

Section 4: Step-by-Step Disposal Protocol

This protocol provides a systematic approach to safely manage phenolsulfonephthalein sodium waste from the point of generation to final disposal.

Step 4.1: Decontamination of Empty Containers

• Rationale: An "empty" container that held a hazardous chemical can still be subject to RCRA regulations unless properly decontaminated.[13]

• Procedure:

  • For containers of solid phenolsulfonephthalein sodium, ensure all powder is removed and collected as chemical waste.

  • Triple rinse the empty container with a suitable solvent (e.g., water).

  • Collect the first rinsate as hazardous waste, as it will contain residual chemical. Subsequent rinsates can typically be disposed of down the drain, but check your institution's specific policies.

  • Once decontaminated, deface the original label on the container to prevent misuse. The container can now be disposed of as regular solid waste or recycled.

Step 4.2: Collection and Segregation of Waste

• Rationale: Proper segregation prevents dangerous chemical reactions and ensures waste streams are not cross-contaminated. Phenolsulfonephthalein sodium is incompatible with strong oxidizing agents.[3][5]

• Procedure:

  • Solid Waste: Collect unused or expired solid phenolsulfonephthalein sodium, along with any grossly contaminated items (e.g., weigh boats, paper towels from a spill), in a designated waste container.

  • Liquid Waste: Collect solutions containing phenolsulfonephthalein sodium (e.g., old cell culture media) in a separate, compatible liquid waste container.

  • Ensure all waste containers are kept separate from containers of strong oxidizing agents.[4]

Step 4.3: Containerization and Labeling

• Rationale: Proper containment and labeling are mandated by the EPA and OSHA to ensure safety and proper handling by all personnel, including those from your institution's Environmental Health & Safety (EH&S) department and the final disposal facility.[14]

• Procedure:

  • Use a container made of a material compatible with the waste (e.g., high-density polyethylene).

  • The container must have a secure, tight-fitting lid and be in good condition (no leaks or cracks).

  • Keep the container closed at all times except when actively adding waste.[14]

  • Affix a "Hazardous Waste" label to the container. The label must include:

    • The full chemical name: "Phenolsulfonephthalein Sodium" and any other chemical constituents.

    • The specific hazard(s): "Irritant."

    • The date you first added waste to the container (the "accumulation start date").

Step 4.4: On-Site Accumulation and Storage

• Rationale: Safe storage minimizes the risk of spills, exposure, and environmental contamination while awaiting pickup.

• Procedure:

  • Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.

  • The SAA should be in a secondary containment tray to contain any potential leaks.

  • Store in a cool, dry, and well-ventilated area away from general laboratory traffic.[4][9]

Step 4.5: Arranging for Final Disposal

• Rationale: Hazardous waste must be transported by a licensed carrier to a permitted Treatment, Storage, and Disposal Facility (TSDF) to meet EPA regulations.[16]

• Procedure:

  • Contact your institution's EH&S department to schedule a waste pickup. Do not attempt to dispose of the waste yourself.

  • EH&S will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from your lab to its final destination.[16]

Section 5: Emergency Procedures for Spills

In the event of an accidental release, a swift and correct response is critical.

• Procedure for a small, solid spill:

  • Alert personnel in the immediate area.

  • Wearing your full PPE (lab coat, gloves, safety goggles), gently cover the spill with an absorbent material to prevent dust from becoming airborne.

  • Carefully sweep the material into a dustpan.[9][10] Avoid aggressive actions that could generate dust.

  • Place the collected material into a designated hazardous waste container and label it appropriately.[10][17]

  • Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

  • For large spills, evacuate the area and contact your institution's EH&S emergency line immediately.

Conclusion

The proper disposal of phenolsulfonephthalein sodium is a direct reflection of a laboratory's commitment to safety and scientific excellence. By understanding the hazards, adhering to regulatory frameworks, and following a clear, logical protocol, we ensure the protection of ourselves, our colleagues, and the environment. This structured approach transforms a routine task into a cornerstone of responsible research.

References

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Navigating the Nuances of Safety: A Guide to Handling Phenolsulfonephthalein Sodium

For the modern researcher, scientist, and drug development professional, the pursuit of innovation is intrinsically linked to a culture of safety. In this comprehensive guide, we move beyond mere procedural checklists to deliver an in-depth, scientifically grounded protocol for the safe handling of Phenolsulfonephthalein sodium (Phenol Red, Sodium Salt). By understanding the "why" behind each safety measure, we empower you to not only protect yourself but also to cultivate a laboratory environment where scientific integrity and personal well-being are paramount.

Phenolsulfonephthalein sodium, a valuable pH indicator, demands respect. While not acutely toxic in the same vein as other laboratory reagents, its capacity to cause significant irritation to the skin, eyes, and respiratory system necessitates a robust and well-understood safety protocol.[1][2][3] This guide will provide the essential, immediate safety and logistical information you need, from personal protective equipment (PPE) selection to disposal, ensuring your work can proceed both safely and efficiently.

The First Line of Defense: Personal Protective Equipment (PPE)

The selection of appropriate PPE is not a matter of preference but a critical, evidence-based decision to mitigate identified hazards. For Phenolsulfonephthalein sodium, the primary risks are irritation upon contact.[1][4][5] Therefore, our PPE strategy is focused on creating a complete barrier.

Essential PPE for Handling Phenolsulfonephthalein Sodium

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles	Phenolsulfonephthalein sodium powder can easily become airborne and cause serious eye irritation.[1][5] Standard safety glasses do not provide a sufficient seal. Goggles are essential to prevent contact.
Hand Protection	Nitrile gloves	Nitrile gloves provide an effective barrier against fine powders and potential splashes of solutions containing Phenolsulfonephthalein sodium. It is crucial to inspect gloves for any signs of damage before use.[6]
Body Protection	Laboratory coat	A standard laboratory coat is necessary to prevent the powder from settling on and contaminating personal clothing, which could lead to prolonged skin contact and irritation.[7][8]
Respiratory Protection	NIOSH/MSHA or EN 149 approved respirator	While not always mandatory for small quantities handled in a well-ventilated area, a respirator is strongly recommended when weighing out the powder or when there is a potential for dust generation.[4][7][8] This is a proactive measure to prevent respiratory tract irritation.[1][3]

Operational Plan: From Preparation to Disposal

A seamless and safe workflow is the hallmark of an experienced scientist. The following step-by-step guide integrates best practices for handling Phenolsulfonephthalein sodium, ensuring safety at every stage.

Pre-Handling Preparations

• Designated Work Area: All work with Phenolsulfonephthalein sodium powder should be conducted in a designated area, preferably within a chemical fume hood or in a well-ventilated space, to minimize the potential for inhalation.[5][7]

• Gather all Materials: Before starting, ensure all necessary equipment, including your PPE, weighing materials, and waste containers, are within easy reach to avoid unnecessary movement and potential spills.

• Emergency Equipment Check: Confirm that an eyewash station and safety shower are readily accessible and in good working order.[7]

Step-by-Step Handling Protocol

• Donning PPE: Put on your laboratory coat, followed by your chemical safety goggles. If a respirator is required, ensure it is properly fitted. Finally, don your nitrile gloves, making sure they overlap the cuffs of your lab coat.

• Weighing the Compound: Carefully weigh the desired amount of Phenolsulfonephthalein sodium. Avoid creating dust clouds by handling the material gently. If a significant amount of dust is generated, stop and re-evaluate your ventilation and handling technique.

• Solution Preparation: If preparing a solution, add the powder to the solvent slowly and stir gently to avoid splashing.

• Post-Handling Decontamination: Once your experimental work is complete, wipe down the work area with a damp cloth to collect any residual powder.

Disposal Plan: A Critical Final Step

Proper disposal is not an afterthought but an integral part of the safety protocol.

• Solid Waste: All disposable materials contaminated with Phenolsulfonephthalein sodium, such as weighing paper, gloves, and disposable lab coats, should be placed in a clearly labeled hazardous waste container.

• Chemical Waste: Unused Phenolsulfonephthalein sodium and any solutions containing it should be disposed of in a designated chemical waste container. Never pour this chemical down the drain.

• Regulatory Compliance: Always adhere to your institution's and local regulations for chemical waste disposal.[1][9]

Visualizing the Workflow: A Path to Safety

To further clarify the operational plan, the following diagram illustrates the key decision points and actions for the safe handling of Phenolsulfonephthalein sodium.

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